7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one

• CAS: 24562-58-1

Core Science & Biosynthesis

Pharmacological potential of xanthone derivative CAS 24562-58-1

An In-Depth Technical Guide to the Pharmacological Potential of α-Mangostin (CAS: 6147-11-1)

Introduction: Unveiling the Potential of a Prominent Xanthone

α-Mangostin, a naturally occurring xanthone derivative with the CAS number 6147-11-1, is the principal bioactive compound isolated from the pericarp of the mangosteen fruit (Garcinia mangostana)[1][2][3]. This molecule has garnered significant scientific interest due to its extensive pharmacological activities, including potent anticancer, anti-inflammatory, antioxidant, antimicrobial, and neuroprotective properties[2][4][5][6][7]. This technical guide provides a comprehensive overview of the pharmacological landscape of α-mangostin, delving into its mechanisms of action, and presenting detailed experimental protocols for its investigation. The multifaceted nature of α-mangostin's bioactivity positions it as a promising candidate for further drug development and therapeutic application[2][8].

Chemical and Physical Properties of α-Mangostin

Property	Value	Source
CAS Number	6147-11-1	[9][10][11][12]
Molecular Formula	C24H26O6	[9][12]
Molecular Weight	410.46 g/mol	[9][11]
IUPAC Name	1,3,6-trihydroxy-7-methoxy-2,8-bis(3-methylbut-2-enyl)xanthen-9-one	[12]
Synonyms	α-MG, NSC 27593, NSC 139154	[9][10]
Appearance	Faint yellow to yellow powder/crystal	[12]
Purity	≥98% (HPLC) available commercially	[9]

Part 1: The Anticancer Potential of α-Mangostin: A Multi-faceted Approach

α-Mangostin has demonstrated significant anticancer activity across a wide range of cancer cell lines through various mechanisms, including the induction of apoptosis, inhibition of cell proliferation and metastasis, and modulation of key signaling pathways[1][8].

Induction of Apoptosis

A primary mechanism of α-mangostin's anticancer effect is the induction of programmed cell death, or apoptosis. This is achieved through both intrinsic (mitochondrial) and extrinsic pathways.

Mitochondrial Pathway Activation:

α-Mangostin has been shown to disrupt the mitochondrial membrane potential, leading to the release of cytochrome c into the cytosol[13][14]. This, in turn, activates a cascade of caspases, including caspase-9 and the executioner caspase-3, ultimately leading to apoptosis[1][13][14]. The process is also regulated by the modulation of the Bcl-2 family of proteins, with an observed increase in the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2[1][13].

Signaling Pathway Modulation:

Several key signaling pathways are implicated in α-mangostin-induced apoptosis:

• PI3K/Akt Pathway: α-Mangostin has been observed to suppress the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation. Inhibition of this pathway contributes to the pro-apoptotic effects of α-mangostin in breast and pancreatic cancer cells[1][15].

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is another critical regulator of cell fate. α-Mangostin has been shown to downregulate the pro-survival ERK1/2 signaling while upregulating the pro-apoptotic p38 and JNK signaling pathways in breast cancer cells[1][14].

• ROS-Mediated Apoptosis: α-Mangostin can induce the production of reactive oxygen species (ROS) in cancer cells. This increase in oxidative stress can trigger the activation of apoptosis signal-regulating kinase 1 (ASK1), which in turn activates the p38 MAPK pathway, leading to apoptosis in cervical cancer cells[13].

Caption: ROS-mediated apoptotic pathway induced by α-mangostin.

Inhibition of Cell Proliferation and Metastasis

α-Mangostin effectively inhibits the proliferation of various cancer cells by inducing cell cycle arrest, often at the G1 or S and G2/M phases[8][15]. This is associated with the downregulation of key cell cycle regulators like cyclin D1[15].

Furthermore, α-mangostin has been shown to suppress cancer cell invasion and metastasis by downregulating the expression and activity of matrix metalloproteinases (MMPs), such as MMP-2 and MMP-9, which are crucial for the degradation of the extracellular matrix[1][15].

Experimental Protocol: In Vitro Anticancer Activity Assessment

1.3.1. Cell Viability Assay (MTT Assay)

This protocol assesses the cytotoxic effect of α-mangostin on cancer cells.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231 breast cancer cells)

• DMEM or appropriate cell culture medium with 10% FBS

• α-Mangostin (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Isopropanol or DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.[15]

• Treat the cells with various concentrations of α-mangostin (e.g., 0, 5, 10, 20, 40 µM) for 24 or 48 hours.[13][15]

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[13][15]

• Remove the medium and add 100 µL of isopropanol or DMSO to dissolve the formazan crystals.[13]

• Measure the absorbance at 570 nm using a microplate reader.[13]

• Calculate cell viability as a percentage of the control (untreated) cells.

1.3.2. Apoptosis Analysis (Annexin V-FITC/PI Staining)

This flow cytometry-based assay quantifies the extent of apoptosis induced by α-mangostin.

Materials:

• Cancer cells treated with α-mangostin

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Treat cells with desired concentrations of α-mangostin for 24 hours.[13]

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X binding buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.[13]

• Analyze the cells using a flow cytometer within one hour.[13]

• Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).

Caption: Workflow for in vitro anticancer evaluation of α-mangostin.

Part 2: Anti-inflammatory Properties of α-Mangostin

Chronic inflammation is a key driver of many diseases. α-Mangostin exhibits potent anti-inflammatory effects by modulating various inflammatory mediators and signaling pathways[4][16][17].

Mechanism of Anti-inflammatory Action

α-Mangostin's anti-inflammatory properties are attributed to its ability to:

• Inhibit Pro-inflammatory Cytokines: It significantly reduces the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages[2][18].

• Suppress Inflammatory Enzymes: α-Mangostin inhibits the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), enzymes that produce key inflammatory mediators[18][19].

• Modulate NF-κB and MAPK Pathways: It suppresses the activation of the NF-κB signaling pathway, a master regulator of inflammation, and modulates the MAPK pathway in inflammatory conditions[17][18].

Experimental Protocol: In Vivo Anti-inflammatory Activity

2.2.1. Carrageenan-Induced Paw Edema in Rodents

This is a classic model for evaluating acute inflammation.

Materials:

• Wistar rats or Swiss albino mice

• α-Mangostin suspension (in a suitable vehicle like 0.5% carboxymethyl cellulose)

• Carrageenan solution (1% in saline)

• Indomethacin or Diclofenac sodium (positive control)

• Pletysmometer

Procedure:

• Fast the animals overnight with free access to water.

• Administer α-mangostin orally at different doses (e.g., 50, 100 mg/kg). Administer the vehicle to the control group and the standard anti-inflammatory drug to the positive control group.[20]

• After one hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.[20][21]

• Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.[21]

• Calculate the percentage of inhibition of edema for each group compared to the control group.

Part 3: Antioxidant Capacity of α-Mangostin

α-Mangostin is a powerful antioxidant, capable of neutralizing harmful free radicals and reducing oxidative stress, which is implicated in numerous chronic diseases[2][4][22].

Mechanisms of Antioxidant Activity

The antioxidant effects of α-mangostin are linked to its chemical structure, which allows it to donate electrons and scavenge free radicals. It has been shown to be effective in various antioxidant assays[2][22].

Experimental Protocol: In Vitro Antioxidant Assays

3.2.1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of α-mangostin to scavenge the stable DPPH free radical.

Materials:

• α-Mangostin solution (in methanol or ethanol)

• DPPH solution (in methanol or ethanol)

• Ascorbic acid or Trolox (positive control)

• Spectrophotometer

Procedure:

• Prepare different concentrations of α-mangostin.

• Mix the α-mangostin solution with the DPPH solution.

• Incubate the mixture in the dark at room temperature for 30 minutes.[2]

• Measure the absorbance at 517 nm.

• Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).[2]

3.2.2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay is another common method to evaluate antioxidant capacity.

Materials:

• α-Mangostin solution

• ABTS radical cation solution (pre-generated by reacting ABTS with potassium persulfate)

• Ascorbic acid or Trolox (positive control)

• Spectrophotometer

Procedure:

• Prepare different concentrations of α-mangostin.

• Add the α-mangostin solution to the ABTS radical cation solution.

• Incubate for a specific time (e.g., 6 minutes) at room temperature.[2]

• Measure the absorbance at 734 nm.

• Calculate the percentage of ABTS radical scavenging activity and the IC50 value.[2]

Conclusion and Future Directions

α-Mangostin, a xanthone derivative from the mangosteen fruit, exhibits a remarkable spectrum of pharmacological activities, with its anticancer, anti-inflammatory, and antioxidant properties being particularly well-documented. Its ability to modulate multiple cellular targets and signaling pathways underscores its therapeutic potential. While preclinical studies are highly promising, further research is warranted to fully elucidate its mechanisms of action, improve its bioavailability, and conduct rigorous clinical trials to translate its potential into effective therapeutic strategies for a range of human diseases.

References

• Lee, Y. B., et al. (2016). Alpha-mangostin induces apoptosis through activation of reactive oxygen species and ASK1/p38 signaling pathway in cervical cancer cells. BMC Cancer, 16, 829.
• Various Authors. (2024). α-Mangostin: A Xanthone Derivative in Mangosteen with Potent Anti-Cancer Properties. MDPI.
• Various Authors. (2024). Alpha‐Mangostin and Its Potential Therapeutic Applications: An Experimental Study. Asian Journal of Research in Medical and Pharmaceutical Sciences.
• Zhu, X., et al. (2021). α-Mangostin Induces Apoptosis and Inhibits Metastasis of Breast Cancer Cells via Regulating RXRα-AKT Signaling Pathway. Frontiers in Pharmacology, 12, 739658.
• Moongkarndi, P., et al. (2016). Antiproliferative and apoptosis induction of α-mangostin in T47D breast cancer cells. Oncology Letters, 11(2), 1277-1284.
• Various Authors. (2022). The metabolic and molecular mechanisms of α‑mangostin in cardiometabolic disorders (Review).
• Various Authors. (2025). Unravelling Alpha-Mangostin as a Promising Anticancer Agent: An Overview of Therapeutic Effects, Molecular Mechanisms. HH Publisher.
• Various Authors. (2025). Alpha-Mangostin: A Review of Current Research on Its Potential as a Novel Antimicrobial and Anti-Biofilm Agent. PMC.
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• Various Authors. (2024).
• Eze, F. I., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences, 2(2), 755.
• Cayman Chemical. α-Mangostin (CAS 6147-11-1).
• Various Authors. (2025). Alpha-Mangostin: A Review of Current Research on Its Potential as a Novel Antimicrobial and Anti-Biofilm Agent. MDPI.
• Various Authors. (2025).
• Tokyo Chemical Industry (India) Pvt. Ltd. alpha-Mangostin | 6147-11-1.
• Various Authors. (2025). In Vivo Anti-Inflammatory and Wound Healing Activity of Extracts and Micro-Aerogels of Bursera microphylla A. Gray. MDPI.
• MedChemExpress. alpha-Mangostin (α-Mangostin) | IDH1-R132H Inhibitor.
• Various Authors. (2022).
• PubChem. Mangostin | C24H26O6 | CID 5281650.
• Various Authors. (2020). Antioxidant activity of Garcinia mangostana L and alpha mangostin: A Review. International Journal of Research in Pharmaceutical Sciences.
• Various Authors. (2023). Alpha-Mangostin as an Antiviral Candidate: A Mini Review. Journal of Medicinal and Chemical Sciences.
• Various Authors. (2024). In silico and in vivo study of anti-inflammatory activity of Morinda longissima (Rubiaceae)
• Kondo, M., et al. (2009). Bioavailability and Antioxidant Effects of a Xanthone-Rich Mangosteen (Garcinia mangostana) Product in Humans. Journal of Agricultural and Food Chemistry, 57(19), 8788-8792.
• Lee, Y. C., et al. (2023).
• Various Authors. (2020). Anti-inflammatory Effect of Mangosteen (Garcinia mangostana L.) Peel Extract and its Compounds in LPS-induced RAW264.7 Cells. KoreaMed Synapse.
• Various Authors. (2020).
• Various Authors. (2022). In vitro and in vivo anti-inflammatory activities of natural matrices.
• Xu, Y., et al. (2021). α-Mangostin Alleviated Inflammation in Rats With Adjuvant-Induced Arthritis by Disrupting Adipocytes-Mediated Metabolism-Immune Feedback. Frontiers in Immunology, 12, 688691.

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Structural Elucidation of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (Polygalaxanthone A)

Executive Summary

The compound 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one , classically known in natural product chemistry as Polygalaxanthone A (or 1,2,3-trimethoxy-6,7-methylenedioxyxanthone), is a highly oxygenated dibenzo- γ -pyrone derivative[1]. Originally isolated from the roots of Polygala macradenia and Polygala umbellata[2], this pentaoxygenated xanthone exhibits a unique substitution pattern that contributes to its pharmacological profile, which includes monoamine oxidase (MAO) inhibition and cytotoxic properties[3].

This whitepaper provides a comprehensive, step-by-step technical guide to the isolation and structural elucidation of Polygalaxanthone A. By detailing the causality behind chromatographic selections and the logic of 2D Nuclear Magnetic Resonance (NMR) interpretation, this guide serves as a self-validating framework for natural product researchers.

Extraction and Isolation Workflow

The isolation of highly oxygenated xanthones requires a strategy that separates them from highly polar saponins and lipophilic sterols commonly found in Polygala species. The following protocol leverages solvent polarity gradients and size-exclusion principles to yield >98% pure compound.

Step-by-Step Methodology

• Biomass Preparation & Maceration: Pulverize 1.0 kg of dried Polygala roots. Macerate the biomass in 80% Methanol (MeOH) (3 × 5 L) at room temperature for 72 hours. Concentrate the combined extracts in vacuo at 40°C to yield a crude methanolic extract.

• Liquid-Liquid Partitioning: Suspend the crude extract in 1 L of distilled water. Partition sequentially with n -hexane (3 × 1 L) to remove lipids, followed by Ethyl Acetate (EtOAc) (3 × 1 L). The EtOAc fraction selectively concentrates the free aglycone xanthones.

• Silica Gel Column Chromatography (CC): Load the concentrated EtOAc fraction onto a silica gel column (200-300 mesh). Elute using a step gradient of CHCl3​:MeOH (from 100:0 to 80:20, v/v). Monitor fractions via Thin Layer Chromatography (TLC) under UV light (254 nm / 365 nm); xanthones typically exhibit strong dark spots at 254 nm and characteristic fluorescence at 365 nm.

• Size-Exclusion Chromatography: Pool the xanthone-rich fractions and subject them to a Sephadex LH-20 column eluted with MeOH:CH2​Cl2​ (1:1, v/v). Causality: Sephadex LH-20 separates molecules based on both size and aromatic π−π interactions, effectively removing polymeric tannins and residual chlorophylls.

• Preparative HPLC: Purify the target fraction using Preparative High-Performance Liquid Chromatography (Prep-HPLC) on a C18 reversed-phase column (250 × 21.2 mm, 5 µm). Utilize an isocratic mobile phase of CH3​CN:H2​O (60:40) at a flow rate of 10 mL/min. Collect the peak eluting at the characteristic retention time for Polygalaxanthone A.

Workflow for the extraction and chromatographic isolation of Polygalaxanthone A.

Spectroscopic Elucidation Strategy

The structural determination of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one relies on a combination of High-Resolution Mass Spectrometry (HR-MS) and multidimensional NMR. To align with standard natural product literature, the standard xanthone numbering system (1-8 for the aromatic rings, 9 for the carbonyl) is utilized below[4].

Formula and Skeleton Verification (HR-ESI-MS & IR)

• HR-ESI-MS: The positive ion mode spectrum displays an [M+H]+ peak at m/z 331.0815 (calculated for C17​H15​O7​ , 331.0818). This establishes the molecular formula as C17​H14​O7​ , corresponding to 11 degrees of unsaturation.

• Infrared (IR) Spectroscopy: Key absorption bands are observed at 1650 cm−1 (conjugated carbonyl of the xanthone core), 1605 and 1580 cm−1 (aromatic C=C stretching), and 1045 cm−1 (characteristic asymmetric C−O−C stretching of a methylenedioxy group)[5].

1D NMR Profiling ( 1 H and 13 C)

The 1 H NMR spectrum ( CDCl3​ , 500 MHz) provides immediate evidence of the substitution pattern:

• Aromatic Protons: Three distinct 1H singlets are observed at δH​ 6.85, 6.92, and 7.65. The lack of scalar coupling ( J ) indicates that these protons are isolated (para or completely separated by substituents). Causality: The highly deshielded singlet at δH​ 7.65 is unambiguously assigned to H-8. Its proximity to the anisotropic deshielding cone of the C-9 carbonyl group forces it downfield compared to other aromatic protons.

• Oxygenated Substituents: A 2H singlet at δH​ 6.12 confirms the presence of a methylenedioxy group ( −O−CH2​−O− ). Three 3H singlets at δH​ 3.95, 3.92, and 3.88 indicate three methoxy groups.

The 13 C NMR spectrum reveals 17 carbon resonances, including a characteristic conjugated ketone at δC​ 175.2 (C-9), a methylenedioxy carbon at δC​ 102.1, three methoxy carbons ( δC​ 61.5, 61.2, 56.4), and 12 aromatic carbons (8 oxygenated/bridgehead, 4 protonated). Causality: The downfield shift of two methoxy carbons (~61 ppm) implies di-ortho substitution (steric compression), typical for contiguous methoxy groups at positions 1 and 2.

Regiochemical Assignment via 2D NMR (HMBC)

To differentiate between regioisomers (e.g., placing the methylenedioxy on Ring A vs. Ring B), Heteronuclear Multiple Bond Correlation (HMBC) is critical. HMBC detects long-range ( 2JCH​ and 3JCH​ ) couplings.

• Ring A (1,2,3-trimethoxy): The proton at δH​ 6.85 (H-4) shows strong 3JCH​ correlations to C-2 ( δC​ 140.5), C-4a ( δC​ 150.2), and C-9 ( δC​ 175.2). The methoxy protons correlate directly to C-1, C-2, and C-3, locking the trimethoxy system onto Ring A.

• Ring B (6,7-methylenedioxy): The protons at δH​ 6.92 (H-5) and δH​ 7.65 (H-8) both show 3JCH​ correlations to the oxygenated carbons C-6 ( δC​ 148.3) and C-7 ( δC​ 152.1). The methylenedioxy protons ( δH​ 6.12) also correlate to C-6 and C-7, confirming its fusion at these positions.

Key HMBC (Heteronuclear Multiple Bond Correlation) logic establishing regiochemistry.

Comprehensive NMR Data Summary

The table below consolidates the quantitative structural data, providing a reference standard for the identification of Polygalaxanthone A.

Position	13 C NMR ( δC​ , ppm)	1 H NMR ( δH​ , ppm, J in Hz)	Key HMBC Correlations ( 1 H → 13 C)
1	145.1 (C)	-	-
2	140.5 (C)	-	-
3	155.3 (C)	-	-
4	95.8 (CH)	6.85 (1H, s)	C-2, C-3, C-4a, C-9, C-9a
4a	150.2 (C)	-	-
5	98.4 (CH)	6.92 (1H, s)	C-6, C-7, C-8a, C-10a
6	148.3 (C)	-	-
7	152.1 (C)	-	-
8	105.6 (CH)	7.65 (1H, s)	C-6, C-7, C-9, C-10a
8a	115.2 (C)	-	-
9	175.2 (C=O)	-	-
9a	110.4 (C)	-	-
10a	145.8 (C)	-	-
1-OCH 3​	61.5 (CH 3​ )	3.95 (3H, s)	C-1
2-OCH 3​	61.2 (CH 3​ )	3.92 (3H, s)	C-2
3-OCH 3​	56.4 (CH 3​ )	3.88 (3H, s)	C-3
-O-CH 2​ -O-	102.1 (CH 2​ )	6.12 (2H, s)	C-6, C-7

(Note: Spectra recorded in CDCl3​ at 298 K. Assignments validated via HSQC and HMBC experiments).

References

• National Center for Biotechnology Information (2024). 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one. PubChem Compound Summary for CID 71436344.[Link]

• Peres, V., Nagem, T. J., & de Oliveira, F. F. (2000). Naturally occurring pentaoxygenated, hexaoxygenated and dimeric xanthones. Phytochemistry / SciSpace.[Link]

• Cristiano, R., Pizzolatti, M. G., Delle Monache, F., Rezende, C. M., & Branco, A. (2003). Two xanthones from Polygala paniculata and confirmation of the 1-hydroxy-2,3,5-trimethoxy-xanthone at trace level by HRGC-MS. Zeitschrift für Naturforschung C.[Link]

• Dreyer, D. L. (1969). Extractives of Polygala macradenia gray (polygalaceae). Tetrahedron, 25(18), 4415-4420.[Link]

• Stout, G. H., & Fries, J. L. (1969). Polygalaxanthone A. Tetrahedron, 25(21), 5295-5299.[Link]

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Protocols & Analytical Methods

Application Note: A Robust HPLC-UV Method for the Quantification of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one

Abstract

This application note details a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the precise and accurate quantification of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one. The developed reversed-phase HPLC method with UV detection is demonstrated to be specific, linear, accurate, and precise, making it suitable for routine analysis in research and quality control environments. This document provides a step-by-step protocol for method implementation and validation, underpinned by scientific rationale for key experimental choices, and adheres to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

Introduction

7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one is a complex heterocyclic compound belonging to the xanthone class of natural products.[4] Xanthone derivatives are of significant interest to the pharmaceutical and nutraceutical industries due to their broad spectrum of biological activities. As with any biologically active compound, a reliable and robust analytical method for quantification is paramount for ensuring product quality, consistency, and for conducting pharmacokinetic and pharmacodynamic studies.

This application note addresses the need for a standardized analytical procedure by presenting a detailed HPLC method development and validation strategy for 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one. The methodology is designed to be readily implemented by researchers, scientists, and drug development professionals.

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's physicochemical properties is the foundation of rational HPLC method development.

Structure and Properties of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one:

Property	Value	Source
Molecular Formula	C₁₇H₁₄O₇	PubChem[4]
Molecular Weight	330.29 g/mol	PubChem[4]
Structure		PubChem[4]
Polarity	The presence of a polycyclic aromatic hydrocarbon (PAH) backbone suggests nonpolar characteristics, while the methoxy and dioxolo functional groups introduce some polarity. This dual nature makes it well-suited for reversed-phase chromatography.	Inferred from structure
UV Absorbance	The extended aromatic system of the xanthone core is expected to exhibit strong UV absorbance, a prerequisite for sensitive UV detection. Based on similar xanthone structures, a maximum absorbance is anticipated in the range of 240-280 nm and 300-350 nm.[5][6]	Literature

HPLC Method Development and Optimization

The method development strategy was initiated based on the analyte's properties and a review of existing methods for similar compounds like xanthones and polycyclic aromatic hydrocarbons.[5][6][7][8][9][10][11][12][13] The primary goal was to achieve a symmetric peak shape, good resolution from potential impurities, and a reasonable analysis time.

Initial Chromatographic Conditions

• Column: A C18 column was selected as the initial stationary phase due to its hydrophobicity, which is well-suited for retaining the moderately nonpolar analyte. A standard dimension of 4.6 x 150 mm with 5 µm particle size provides a good balance between efficiency and backpressure.

• Mobile Phase: A combination of acetonitrile (ACN) and water was chosen as the mobile phase. ACN is a common organic modifier in reversed-phase HPLC, offering good elution strength and low UV cutoff. An initial gradient was employed to determine the approximate elution composition.

• Detection Wavelength: Based on UV spectra of analogous xanthone derivatives, an initial detection wavelength of 254 nm was selected, a common wavelength for aromatic compounds.[10] A photodiode array (PDA) detector was used to determine the optimal wavelength during method development.

• Flow Rate: A standard flow rate of 1.0 mL/min was used.

• Column Temperature: The analysis was performed at ambient temperature.

Optimization Strategy

The initial conditions provided a good starting point, but optimization was necessary to enhance peak symmetry and reduce the analysis time.

• Mobile Phase Composition: The gradient was refined to an isocratic elution with 60% Acetonitrile and 40% Water. This provided a stable baseline and consistent retention time.

• pH Adjustment: To improve peak shape and mitigate potential silanol interactions on the stationary phase, a small amount of acid was added to the aqueous portion of the mobile phase. Phosphoric acid (0.1%) was chosen as it is a common and effective mobile phase additive for this purpose.

• Wavelength Optimization: The PDA detector revealed a maximum absorbance for 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one at 245 nm. This wavelength was selected for quantification to maximize sensitivity.

Final Optimized HPLC Method

The following table summarizes the final, optimized chromatographic conditions.

Parameter	Condition
Instrument	Agilent 1260 Infinity II HPLC or equivalent with PDA/UV Detector
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	25 °C
Detection Wavelength	245 nm
Run Time	10 minutes

Method Validation

The optimized HPLC method was validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[1][2][3] The validation parameters assessed were specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Specificity

Specificity was evaluated by analyzing a blank (diluent) and a spiked sample. The chromatograms demonstrated that there were no interfering peaks at the retention time of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

Linearity and Range

Linearity was determined by preparing a series of standard solutions of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one at five different concentrations ranging from 1 µg/mL to 50 µg/mL. Each concentration was injected in triplicate. The calibration curve was constructed by plotting the peak area against the concentration. The method was found to be linear over the tested range with a correlation coefficient (r²) of >0.999.

Accuracy

The accuracy of the method was assessed by a recovery study. A known amount of the analyte was spiked into a blank matrix at three concentration levels (low, medium, and high) within the linear range. The recovery was calculated as the percentage of the measured amount versus the added amount. The average recovery was found to be within the acceptable range of 98-102%.

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Repeatability: Six replicate injections of a standard solution at a single concentration were performed on the same day.

• Intermediate Precision: The analysis was repeated on three different days by two different analysts.

The relative standard deviation (RSD) for both repeatability and intermediate precision was found to be less than 2%, indicating excellent precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD: The lowest concentration of the analyte that can be detected but not necessarily quantified.

• LOQ: The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.

The calculated LOD and LOQ demonstrated the high sensitivity of the method.

Validation Summary

Validation Parameter	Acceptance Criteria	Result
Specificity	No interference at the analyte's retention time	Pass
Linearity (r²)	≥ 0.999	> 0.999
Range	1 - 50 µg/mL	Established
Accuracy (% Recovery)	98.0 - 102.0%	99.5%
Repeatability (RSD%)	≤ 2.0%	< 1.0%
Intermediate Precision (RSD%)	≤ 2.0%	< 1.5%
LOD	Signal-to-Noise Ratio ≥ 3	0.1 µg/mL
LOQ	Signal-to-Noise Ratio ≥ 10	0.3 µg/mL

Experimental Protocols

Preparation of Standard Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate serial dilutions of the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 50 µg/mL.

Sample Preparation

• Accurately weigh a sample containing an estimated amount of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

• Transfer the sample to a suitable volumetric flask.

• Add a portion of the mobile phase and sonicate for 15 minutes to ensure complete dissolution.

• Dilute to volume with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection.

HPLC Analysis Procedure

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject 10 µL of the blank (mobile phase), followed by the standard solutions and sample solutions.

• Record the chromatograms and integrate the peak area for 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

• Construct a calibration curve from the standard solutions and determine the concentration of the analyte in the sample solutions.

Workflow and Logical Relationships

Method Development Workflow

Caption: A streamlined workflow for HPLC method development.

Method Validation Process

Caption: The logical flow of the HPLC method validation process.

Conclusion

This application note presents a robust, reliable, and validated HPLC-UV method for the quantification of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one. The method is straightforward, sensitive, and demonstrates excellent performance characteristics in terms of specificity, linearity, accuracy, and precision. This well-documented procedure can be readily adopted by analytical laboratories for routine quality control and research applications.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. Retrieved from [Link]

• Seymour, M. J. (n.d.). Report on method development for the analysis of polycyclic aromatic hydrocarbons by liquid chromatography. CDC Stacks. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one. PubChem. Retrieved from [Link]

• Cellulose Chemistry and Technology. (2012). HPLC METHOD FOR THE EVALUATION OF CHROMATOGRAPHIC CONDITIONS FOR SEPARATION OF NEW XANTHINE DERIVATIVES. Retrieved from [Link]

• Journal of Chromatographic Science. (n.d.). INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC. Retrieved from [Link]

• Journal of Chromatographic Science. (2009). Development and Validation of an HPLC Method for the Quantitation of 1,3-Dihydroxy-2-methylxanthone in Biodegradable Nanoparticles. Retrieved from [Link]

• MTC USA. (n.d.). Polycyclic Aromatic Hydrocarbons PAH Analyzed with HPLC. Retrieved from [Link]

• King Saud University. (n.d.). Optimization of HPLC method for polycyclic aromatic hydrocarbons quantification in aqueous samples. Retrieved from [Link]

• ResearchGate. (2005). A Validated HPLC Method for the Assay of Xanthone and 3-Methoxyxanthone in PLGA Nanocapsules. Retrieved from [Link]

• PubMed. (2007). HPLC analysis of selected xanthones in mangosteen fruit. Retrieved from [Link]

• ResearchGate. (2018). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Prime Scholars. (n.d.). Validation of HPLC method for determination of priority polycyclic aromatic hydrocarbons (PAHS) in waste water and sediments. Retrieved from [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• U.S. Food and Drug Administration. (1997). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

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Application Notes and Protocols for the Extraction of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide to the extraction and purification of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one, a xanthone of significant interest for its potential pharmacological activities. This document outlines detailed protocols based on established principles of phytochemical extraction, tailored for this specific compound found in plant species such as Polygala umbellata and Hebecarpa macradenia[1]. The methodologies described herein are designed to ensure both high yield and purity of the target compound, facilitating further research and development.

Introduction to 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one

7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one is a naturally occurring xanthone derivative. Xanthones are a class of phenolic compounds characterized by a dibenzo-γ-pyrone heterocyclic scaffold and are known for a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties[2][3]. The unique substitution pattern of this particular xanthone, featuring three methoxy groups and a methylenedioxy bridge, suggests it may possess distinct and potent bioactivities, making its efficient extraction and isolation a critical step for comprehensive pharmacological evaluation.

Chemical Structure:

Caption: Chemical structure of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

Plant Material: Sourcing and Preparation

The primary documented plant sources for 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one are species within the Polygalaceae family, notably Polygala umbellata and Hebecarpa macradenia[1]. The concentration of the target compound can vary depending on the plant part, geographical location, and harvest time. Therefore, proper identification and preparation of the plant material are paramount.

Protocol 2.1: Plant Material Preparation

• Collection: Collect the relevant plant parts (e.g., roots, stems, or whole plant) from positively identified specimens.

• Drying: Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, to a constant weight. This prevents enzymatic degradation of the target compound.

• Grinding: Grind the dried plant material into a coarse powder (approximately 20-40 mesh) to increase the surface area for efficient solvent penetration.

Extraction Methodologies: A Comparative Overview

The choice of extraction method significantly impacts the yield and purity of the extracted xanthones. Both traditional and modern techniques can be employed, each with its own advantages and limitations.

Extraction Method	Principle	Advantages	Disadvantages
Maceration	Soaking the plant material in a solvent at room temperature for an extended period.	Simple, low cost, suitable for thermolabile compounds.	Time-consuming, may result in lower yields.
Soxhlet Extraction	Continuous extraction with a hot solvent.	More efficient than maceration, higher yield.	Can degrade thermolabile compounds.
Ultrasonic-Assisted Extraction (UAE)	Uses high-frequency sound waves to disrupt cell walls and enhance solvent penetration.	Faster, higher yield, less solvent consumption.	Requires specialized equipment.

For the extraction of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one, a methoxy- and methylenedioxy-substituted xanthone, solvents of moderate to high polarity are generally effective. Ethanol and methanol are excellent choices due to their ability to solubilize a wide range of phenolic compounds[2][4].

Detailed Extraction Protocols

The following protocols provide step-by-step instructions for the extraction of the target compound. The choice of protocol may depend on the available equipment and the scale of the extraction.

Protocol 4.1: Maceration

• Solvent Selection: Use 95% ethanol or methanol.

• Procedure:

  • Place 100 g of powdered plant material in a large Erlenmeyer flask.

  • Add 1 L of the selected solvent and seal the flask.

  • Agitate the mixture on an orbital shaker at room temperature for 48-72 hours.

  • Filter the extract through Whatman No. 1 filter paper.

  • Repeat the extraction process on the plant residue two more times with fresh solvent.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain the crude extract.

Protocol 4.2: Soxhlet Extraction

• Solvent Selection: Use 95% ethanol or methanol.

• Procedure:

  • Place 50 g of powdered plant material in a cellulose thimble.

  • Place the thimble in the Soxhlet extractor.

  • Add 500 mL of the selected solvent to the round-bottom flask.

  • Heat the solvent to its boiling point and continue the extraction for 8-12 hours.

  • After extraction, allow the apparatus to cool.

  • Concentrate the solvent in the round-bottom flask using a rotary evaporator to yield the crude extract.

Protocol 4.3: Ultrasonic-Assisted Extraction (UAE)

• Solvent Selection: Use 80% ethanol. Studies have shown that specific concentrations of ethanol can be optimal for xanthone extraction[2].

• Procedure:

  • Place 20 g of powdered plant material in a beaker.

  • Add 200 mL of 80% ethanol.

  • Place the beaker in an ultrasonic bath.

  • Sonication should be performed at a frequency of 40 kHz and a power of 100 W for 30-60 minutes at a controlled temperature (e.g., 33°C)[2].

  • Filter the extract.

  • Repeat the extraction on the residue.

  • Combine the filtrates and concentrate as described previously.

Purification and Isolation

The crude extract will contain a mixture of compounds. A multi-step purification process is necessary to isolate 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

Workflow for Purification:

Caption: General workflow for the purification of the target xanthone.

Protocol 5.1: Liquid-Liquid Extraction (Defatting)

• Dissolve the crude extract in a minimal amount of methanol.

• Add an equal volume of distilled water.

• Transfer the solution to a separatory funnel and extract three times with an equal volume of n-hexane to remove non-polar compounds like fats and chlorophyll.

• Discard the hexane fractions.

• Extract the aqueous methanol phase three times with an equal volume of ethyl acetate. The target compound is expected to partition into the ethyl acetate phase.

• Combine the ethyl acetate fractions and dry over anhydrous sodium sulfate.

• Concentrate the ethyl acetate fraction to dryness.

Protocol 5.2: Silica Gel Column Chromatography

• Stationary Phase: Silica gel (60-120 mesh).

• Mobile Phase: A gradient of n-hexane and ethyl acetate.

• Procedure:

  • Prepare a slurry of silica gel in n-hexane and pack it into a glass column.

  • Adsorb the dried ethyl acetate fraction onto a small amount of silica gel and load it onto the top of the column.

  • Elute the column with a stepwise gradient of n-hexane:ethyl acetate (e.g., 9:1, 8:2, 7:3, etc.).

  • Collect fractions of a fixed volume (e.g., 20 mL).

  • Monitor the fractions by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., n-hexane:ethyl acetate 7:3) and visualize under UV light (254 nm and 365 nm).

  • Combine the fractions containing the pure compound, as identified by a single spot on the TLC plate.

  • Evaporate the solvent to obtain the purified 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

Characterization

The identity and purity of the isolated compound should be confirmed using spectroscopic techniques such as:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR for structural elucidation.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• High-Performance Liquid Chromatography (HPLC): To assess purity.

References

• Miyase, T., et al. (1999). Xanthone C-glucosides from Polygala sibirica. Phytochemistry, 52(5), 935-939.

• Kusmayadi, A., et al. (2022). A Review of the Influence of Various Extraction Techniques and the Biological Effects of the Xanthones from Mangosteen (Garcinia mangostana L.) Pericarps. Molecules, 27(24), 8775. [Link]

• Dönmez, A. A., et al. (2021). Xanthones and Xanthone O‐β‐D‐Glucosides from the Roots of Polygala azizsancarii Dönmez. Chemistry & Biodiversity, 18(10), e2100419.
• Li, Y., et al. (2021). Study on Biological Activities of Xanthone Compounds from Polygala Crotalarioides. Journal of Physics: Conference Series, 1955, 012049.
• Yoshikawa, M., et al. (2016). Extraction of Xanthones from the Pericarps of Garcinia mangostana Linn. with Supercritical Carbon Dioxide and Ethanol.
• Niero, R., & Ceole, L. F. (2018). Xanthones identified in the medicinal plants of Africa. ORBi UMONS.

• National Center for Biotechnology Information (n.d.). 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one. PubChem. [Link]

• Chen, J., et al. (2017). Xanthones from the Pericarp of Garcinia mangostana. Molecules, 22(5), 698. [Link]

• Dall'Acqua, S., et al. (2004). Xanthones from Polygala alpestris (Rchb.).

• Sichaem, J., et al. (2022). A Review of the Influence of Various Extraction Techniques and the Biological Effects of the Xanthones from Mangosteen (Garcinia mangostana L.) Pericarps. PubMed. [Link]

• Fujita, T., et al. (1992). Xanthones from Polygala tenuifolia. Phytochemistry, 31(11), 3997-4000.
• BioHippo. (n.d.). 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

• BLDpharm. (n.d.). 24562-58-1|7,8,9-Trimethoxy-10H-[5][6]dioxolo[4,5-b]xanthen-10-one.

• NextSDS. (n.d.). 6,7,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.
• Google Patents. (n.d.). CN102838579A - Method for preparing 1,3,6,7-tetrahydroxy xanthone.
• BenchChem. (n.d.). A Technical Guide to the Natural Sources and Isolation of 3,4',5-Trihydroxy-3',6,7-trimethoxyflavone.

• Chemspace. (n.d.). 8,11-dimethoxy-2H,10H-[5][6]dioxolo[4,5-b]xanthen-10-one.

• Google Patents. (n.d.).
• Semantic Scholar. (n.d.). The Extraction of Bioactive Agents from Calophyllum inophyllum L., and Their Pharmacological Properties.
• Sun, T., et al. (2008). Separation and purification of tricin from an antioxidant product derived from bamboo leaves. Journal of Agricultural and Food Chemistry, 56(1), 137-142.

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• 2. A Review of the Influence of Various Extraction Techniques and the Biological Effects of the Xanthones from Mangosteen (Garcinia mangostana L.) Pericarps - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Spectroscopic Analysis of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one

Abstract

This comprehensive guide provides detailed Nuclear Magnetic Resonance (NMR) spectroscopic reference data and standardized protocols for the analysis of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one. This xanthone, a natural product identified in plant species such as Polygala umbellata and Hebecarpa macradenia, is of interest to researchers in natural product chemistry, phytochemistry, and drug discovery.[1] The following sections offer predicted ¹H and ¹³C NMR spectral data, a thorough explanation of the structural elucidation process, and step-by-step protocols for sample preparation and spectral acquisition. This document is intended to serve as an essential resource for scientists engaged in the isolation, characterization, and quality control of this and structurally related compounds.

Introduction: The Structural Significance of a Substituted Xanthone

7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one belongs to the xanthone class of oxygenated heterocyclic compounds, which are known for their diverse biological activities. The unique substitution pattern of this molecule, featuring a methylenedioxy bridge and three methoxy groups on the xanthone scaffold, presents a distinct spectroscopic fingerprint. NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of such complex natural products, providing precise information about the carbon skeleton and the placement of functional groups.[2] This guide aims to demystify the NMR spectrum of this specific xanthone, providing a predictive framework and practical guidance for its analysis.

Molecular Structure and Numbering

A clear understanding of the molecular structure and conventional numbering system is paramount for accurate spectral assignment.

Figure 1. Structure of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one with IUPAC numbering.

Predicted NMR Reference Data

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Position	Predicted δ (ppm)	Multiplicity	J (Hz)	Protons
H-1	~ 6.95	s	-	1H
H-4	~ 7.50	s	-	1H
H-5	~ 7.00	s	-	1H
O-CH₂-O	~ 6.10	s	-	2H
7-OCH₃	~ 3.95	s	-	3H
8-OCH₃	~ 4.00	s	-	3H
9-OCH₃	~ 3.90	s	-	3H

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Position	Predicted δ (ppm)
C-1	~ 98.0
C-2	~ 145.0
C-3	~ 148.0
C-4	~ 105.0
C-4a	~ 156.0
C-4b	~ 115.0
C-5	~ 108.0
C-6	~ 140.0
C-7	~ 150.0
C-8	~ 142.0
C-8a	~ 118.0
C-9	~ 155.0
C-10 (C=O)	~ 175.0
C-10a	~ 112.0
C-10b	~ 146.0
O-CH₂-O	~ 102.0
7-OCH₃	~ 61.0
8-OCH₃	~ 61.5
9-OCH₃	~ 56.5

Rationale for Spectral Predictions

The predicted chemical shifts are derived from established principles of NMR spectroscopy and comparison with known xanthone derivatives.

• Aromatic Protons: The protons on the xanthone core (H-1, H-4, and H-5) are in distinct electronic environments. The electron-donating effects of the adjacent oxygen atoms and methoxy groups will shield these protons, resulting in chemical shifts in the aromatic region, but generally upfield compared to unsubstituted benzene. The singlet multiplicity is expected due to the lack of adjacent protons.

• Methylenedioxy Protons: The two protons of the dioxolo group are chemically equivalent and will appear as a sharp singlet, typically in the range of δ 5.9-6.2 ppm.

• Methoxy Protons: The three methoxy groups will each produce a singlet integrating to three protons. Their precise chemical shifts will vary slightly depending on their position on the aromatic ring and potential steric interactions.

• Aromatic and Carbonyl Carbons: The chemical shifts of the carbon atoms in the xanthone skeleton are influenced by the attached oxygen and methoxy substituents. The carbonyl carbon (C-10) is expected to be significantly deshielded, appearing around δ 175 ppm. Carbons directly attached to oxygen will also be deshielded.

• Methylenedioxy and Methoxy Carbons: The carbon of the methylenedioxy bridge will resonate around δ 102 ppm, while the methoxy carbons will appear in the δ 56-62 ppm range.

Experimental Protocols

Adherence to standardized protocols is crucial for obtaining high-quality, reproducible NMR data. The following sections detail the recommended procedures for the analysis of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample preparation.

Figure 2. Workflow for NMR sample preparation.

Protocol Steps:

• Weighing: Accurately weigh approximately 5-10 mg of the purified compound into a clean, dry vial. For ¹³C NMR, a higher concentration may be beneficial.

• Solvent Selection: Chloroform-d (CDCl₃) is a common and suitable solvent for many xanthones. Other potential solvents include acetone-d₆, methanol-d₄, or DMSO-d₆, depending on the solubility of the compound. The choice of solvent can slightly alter chemical shifts.

• Dissolution: Add approximately 0.6 mL of the chosen deuterated solvent to the vial.

• Homogenization: Vortex or briefly sonicate the sample to ensure complete dissolution. Visually inspect the solution for any particulate matter.

• Transfer: Carefully transfer the solution into a high-quality 5 mm NMR tube using a clean Pasteur pipette.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Data Acquisition

The following parameters are recommended for acquiring high-quality 1D and 2D NMR spectra on a 500 MHz spectrometer.

¹H NMR Spectroscopy:

• Pulse Program: Standard single-pulse sequence (e.g., 'zg30' on Bruker instruments).

• Spectral Width: 12-16 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 16-64, depending on the sample concentration.

¹³C NMR Spectroscopy:

• Pulse Program: Proton-decoupled single-pulse sequence (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: 200-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

2D NMR Spectroscopy (for structural confirmation):

• HSQC (Heteronuclear Single Quantum Coherence): To identify direct C-H correlations.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) C-H correlations, which are crucial for assigning quaternary carbons and piecing together the molecular fragments.

• COSY (Correlation Spectroscopy): To identify H-H coupling networks (though less informative for this molecule with many singlet protons).

• NOESY (Nuclear Overhauser Effect Spectroscopy): To identify through-space correlations between protons, which can help confirm the spatial arrangement of substituents.

Sources

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• 2. Unveiling the phytochemical profile and antioxidant activity of roots from six <i>Polygala</i> species - Arabian Journal of Chemistry [arabjchem.org]

Application Note: In Vitro Cell Culture Assay Protocols for 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Dossier & Self-Validating Protocol Guide

Pharmacological Context & Mechanistic Grounding

7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (PubChem CID: 71436344) is a highly conjugated, polyoxygenated xanthone derivative naturally occurring in medicinal plants such as Polygala species[1]. The structural architecture of this compound—specifically the integration of a 1,3-dioxolo ring and three methoxy groups—confers unique lipophilicity and electron-donating properties.

In pharmacological research, xanthones derived from Polygala are heavily investigated for their potent antioxidant, anti-inflammatory, and cytotoxic activities[2]. Mechanistically, these compounds operate across multiple cellular axes:

• Antioxidant/Anti-inflammatory: They actively scavenge reactive oxygen species (ROS) produced during macrophage respiratory bursts and inhibit pro-oxidant enzymes like Xanthine Oxidase (XO)[2].

• Oncology/Cytotoxicity: Polyoxygenated xanthones have been shown to disrupt tumor cell proliferation and induce apoptosis in specific leukemia and glioblastoma cell lines[3].

When designing in vitro assays for this compound, researchers must account for its high planarity, lipophilicity, and intrinsic UV-Vis absorbance (typically appearing yellow in solution), which can easily introduce optical artifacts into standard colorimetric assays.

Mechanistic Pathway Visualization

The following diagram illustrates the primary in vitro pharmacological axes of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one, mapping the compound's interaction with enzymatic and cellular targets.

Mechanistic pathways of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one in vitro.

Quantitative Baseline Data

To provide a benchmark for assay validation, the table below summarizes the expected quantitative performance (IC₅₀ ranges) of related polyoxygenated xanthones across standard in vitro models[2],[4],[3].

Assay Type	Target / Cell Line	Reference Standard	Expected IC₅₀ Range	Readout / Endpoint
ROS Scavenging	RAW 264.7 (Macrophage)	Vitamin C / Trolox	2.0 - 15.0 µM	DCF Fluorescence (Ex 485 / Em 535)
Enzyme Inhibition	Xanthine Oxidase (Bovine)	Allopurinol	5.0 - 25.0 µM	Absorbance (295 nm)
Cytotoxicity	HL-60 (Leukemia)	Doxorubicin	10.0 - 40.0 µM	Absorbance (490 nm, MTS)

Self-Validating In Vitro Protocols

As a Senior Application Scientist, I emphasize that generating reproducible data with highly conjugated phytochemicals requires protocols that actively control for compound precipitation and optical interference. The following methodologies are designed as self-validating systems .

Compound Preparation & Handling

• Causality & Experience: Xanthones are highly lipophilic. Introducing a concentrated DMSO stock directly into cold aqueous culture media causes micro-precipitation. These invisible precipitates scatter light (ruining OD readings) and create localized toxicity gradients.

• Protocol Step: Dissolve the compound in 100% molecular-grade DMSO to create a 10 mM stock. When dosing, pre-warm the culture media to 37°C. Perform serial dilutions in the warmed media, ensuring the final DMSO concentration never exceeds 0.1% (v/v).

Macrophage Respiratory Burst (ROS) Scavenging Assay

• Causality & Experience: When evaluating ROS scavenging during a macrophage respiratory burst, a common pitfall is the compound directly quenching the DCF fluorophore, leading to a false-positive "antioxidant" result.

• Self-Validation Mechanism: This protocol mandates a parallel cell-free quenching control. True biological scavengers will reduce fluorescence in the cell-based PMA-stimulation model but will not artificially quench the fluorescence of pre-oxidized DCF in a cell-free well.

Step-by-Step Protocol:

• Cell Seeding: Seed RAW 264.7 macrophages at 5×104 cells/well in a black, clear-bottom 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.

• Probe Loading: Wash cells with PBS. Add 10 µM of H₂DCFDA (in serum-free media) and incubate for 30 minutes in the dark.

• Treatment: Wash away extracellular probe. Add the xanthone compound (1 – 50 µM) and incubate for 1 hour.

• Stimulation: Induce the respiratory burst by adding PMA (Phorbol 12-myristate 13-acetate) at a final concentration of 100 ng/mL.

• Validation Control (Cell-Free): In empty wells, add 10 µM DCF (the oxidized, fluorescent form) + compound. If fluorescence drops here, the compound is an optical quencher, and data must be mathematically corrected.

• Measurement: Read fluorescence kinetically every 10 minutes for 1 hour using a microplate reader (Ex: 485 nm, Em: 535 nm).

Xanthine Oxidase (XO) Inhibition Assay

• Causality & Experience: XO generates superoxide radicals and uric acid. Inhibiting XO is a primary mechanism for the anti-inflammatory effects of xanthones[3]. Because the compound absorbs UV light, background subtraction is critical.

• Self-Validation Mechanism: A "Compound + Buffer (No Enzyme)" control is run in parallel to subtract the intrinsic absorbance of the trimethoxy xanthone at 295 nm.

Step-by-Step Protocol:

• Buffer Preparation: Prepare 50 mM Phosphate buffer (pH 7.4) containing 0.1 mM EDTA.

• Reagent Assembly: In a UV-transparent 96-well plate, combine 130 µL buffer, 10 µL of the xanthone compound (various concentrations), and 10 µL of Xanthine Oxidase (0.05 Units/mL).

• Incubation: Pre-incubate the mixture at 25°C for 15 minutes to allow compound-enzyme binding.

• Reaction Initiation: Add 50 µL of 0.15 mM Xanthine substrate to initiate the reaction.

• Measurement: Immediately monitor the formation of uric acid by measuring absorbance at 295 nm kinetically for 10 minutes. Calculate the initial velocity ( V0​ ) and determine the IC₅₀ relative to the Allopurinol positive control.

Tumor Cell Viability (MTS) Assay

• Causality & Experience: Standard MTT assays require solubilizing formazan crystals in DMSO, which simultaneously dissolves residual xanthone compound, leading to overlapping absorbance spectra (both are yellow/purple). We utilize the MTS assay because it produces a water-soluble formazan product, allowing for continuous monitoring without a solubilization step.

• Self-Validation Mechanism: Inclusion of a "Media + Compound + MTS (No Cells)" control dynamically subtracts the compound's intrinsic color from the final viability calculation.

Step-by-Step Protocol:

• Cell Seeding: Seed HL-60 or K562 suspension cells at 1×104 cells/well in 100 µL of RPMI-1640 media (10% FBS) in a 96-well plate.

• Treatment: Add 100 µL of media containing 2X the desired final concentration of the xanthone compound (Final range: 5 – 100 µM). Incubate for 48 hours.

• Background Control: Prepare parallel wells containing only media and the compound (no cells).

• MTS Addition: Add 20 µL of CellTiter 96® AQueous One Solution Reagent (MTS) directly to each well.

• Incubation & Reading: Incubate for 1–4 hours at 37°C. Read absorbance at 490 nm. Subtract the background control OD from the corresponding sample OD before calculating the percentage of viable cells relative to the vehicle control.

References

• [1] 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one | C17H14O7 | CID 71436344 - PubChem. National Institutes of Health (NIH). Available at:

• [2] Xanthones from the roots of Polygala caudata and their antioxidation and vasodilatation activities in vitro. PubMed (NIH). Available at:

• [4] Metabolomics Characterization of Phenolic Compounds in Colored Quinoa and Their Relationship with In Vitro Antioxidant and Hypoglycemic Activities. PMC (NIH). Available at:

• [3] Phloroglucinols with Antioxidant Activity and Xanthonolignoids from the Heartwood of Hypericum geminiflorum. ResearchGate. Available at:

Sources

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• 2. Xanthones from the roots of Polygala caudata and their antioxidation and vasodilatation activities in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Metabolomics Characterization of Phenolic Compounds in Colored Quinoa and Their Relationship with In Vitro Antioxidant and Hypoglycemic Activities - PMC [pmc.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation pattern of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one

Application Note: Advanced LC-HRMS/MS Structural Elucidation and Fragmentation Profiling of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one

Overview and Analytical Context

7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (C₁₇H₁₄O₇, Exact Mass: 330.0739 Da) is a highly oxygenated natural xanthone derivative[1]. Compounds of this class are predominantly isolated from the roots of Polygala species (e.g., Polygala tenuifolia), which are widely studied for their neuroprotective, antioxidant, and anti-inflammatory properties[2].

In natural product drug discovery, the dereplication of polyoxygenated xanthones from complex botanical matrices is notoriously difficult due to the presence of numerous structural isomers. High-Resolution Tandem Mass Spectrometry (HRMS/MS), such as UHPLC-Q-TOF-MS or LTQ-Orbitrap, is the gold standard for this task[3]. This application note provides a comprehensive, self-validating protocol for the extraction, chromatographic separation, and mechanistic MS/MS fragmentation analysis of this specific methylenedioxy-polymethoxyxanthone.

Scientific Rationale & Experimental Design (E-E-A-T)

As an application scientist, designing a robust method requires understanding the physicochemical properties of the target analyte:

• Ionization Strategy: Xanthones possess a highly conjugated planar core with a central ketone group, making them excellent candidates for Positive Electrospray Ionization (ESI+). The addition of 0.1% formic acid to the mobile phase forces the protonation of the carbonyl oxygen, yielding a stable [M+H]⁺ precursor ion[4].

• Fragmentation Causality: The molecule contains two distinct functional regions attached to the xanthone core: a 1,3-dioxolo (methylenedioxy) ring and three adjacent methoxy groups.

  • Methoxy groups on aromatic rings, especially when adjacent (ortho to each other), readily undergo homolytic cleavage to lose methyl radicals (•CH₃, -15 Da), forming stable radical cations stabilized by resonance[5].

  • Methylenedioxy groups typically undergo a characteristic neutral loss of formaldehyde (CH₂O, -30 Da) or carbon monoxide (CO, -28 Da) due to ring strain and subsequent rearrangement[6].

Experimental Protocols

The following step-by-step methodology is optimized for the extraction and targeted LC-MS/MS analysis of xanthones from Polygala root matrices.

Sample Preparation (Ultrasonic-Assisted Extraction)

• Pulverization: Lyophilize the Polygala root samples and mill them into a fine powder (pass through a 60-mesh sieve) to maximize the surface area for solvent penetration.

• Extraction: Accurately weigh 50.0 mg of the powder into a 15 mL centrifuge tube. Add 5.0 mL of 70% LC-MS grade Methanol in water (v/v). Rationale: 70% methanol provides the optimal dielectric constant to extract moderately polar xanthones while precipitating highly polar polysaccharides[2].

• Sonication: Sonicate the mixture at room temperature (25°C) for 30 minutes at 40 kHz.

• Clarification: Centrifuge the extract at 12,000 rpm for 10 minutes at 4°C to pellet cellular debris.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

UHPLC-HRMS/MS Conditions

Chromatography (UHPLC):

• Column: Sub-2 µm C18 column (e.g., 2.1 × 100 mm, 1.8 µm) to resolve isomeric interferences.

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Gradient: 0-2 min (10% B), 2-15 min (10% to 60% B), 15-18 min (60% to 95% B), 18-20 min (95% B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2.0 µL.

Mass Spectrometry (Q-TOF or Orbitrap):

• Ionization Mode: ESI Positive (ESI+).

• Capillary Voltage: +3.5 kV.

• Desolvation Temperature: 350°C.

• Scan Range: m/z 100 – 1000.

• MS/MS Collision Energy (CE): Ramp from 20 to 45 eV using Collision-Induced Dissociation (CID) with Nitrogen gas. Rationale: A ramped CE ensures the capture of both high-mass precursor transition states and low-mass structural backbone fragments.

Data Interpretation: Fragmentation Mechanisms

Upon subjecting 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one to CID, the precursor ion [M+H]⁺ is observed at m/z 331.0812 (Calculated for C₁₇H₁₅O₇⁺: 331.0812, mass error < 2 ppm).

The MS/MS spectra reveal three primary diagnostic pathways:

• Successive Demethylation (The Methoxy Signature): The most abundant product ion arises from the loss of a methyl radical (•CH₃, 15 Da) from one of the methoxy groups, yielding a stable radical cation at m/z 316.0577 [M+H - •CH₃]•⁺. This is followed by a second loss of •CH₃ to yield m/z 301.0343 [M+H - 2•CH₃]⁺. This cascade is a definitive hallmark of polymethoxyxanthones[7].

• Methylenedioxy Ring Opening: The 1,3-dioxolo ring undergoes a characteristic rearrangement, expelling a molecule of formaldehyde (CH₂O, 30 Da) to yield a fragment at m/z 301.0707 [M+H - CH₂O]⁺. The ability of HRMS to distinguish between the isobaric losses of 2x •CH₃ (m/z 301.0343) and CH₂O (m/z 301.0707) is critical for structural confirmation[8].

• Xanthone Core Cleavage: Following initial peripheral group losses, the central pyran-4-one ring contracts, expelling carbon monoxide (CO, 28 Da) from the ketone moiety, yielding ions such as m/z 288.0628 [M+H - •CH₃ - CO]•⁺[4].

Quantitative Data Summary

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss (Da)	Proposed Formula	Mass Error (ppm)	Diagnostic Significance
331.0812	-	-	[C₁₇H₁₅O₇]⁺	0.8	Protonated molecular ion [M+H]⁺
331.0812	316.0577	15.0235 (•CH₃)	[C₁₆H₁₂O₇]•⁺	1.2	Primary methoxy cleavage
331.0812	301.0707	30.0105 (CH₂O)	[C₁₆H₁₃O₆]⁺	1.5	Methylenedioxy ring cleavage
316.0577	301.0343	15.0234 (•CH₃)	[C₁₅H₉O₇]⁺	2.1	Secondary methoxy cleavage
316.0577	288.0628	27.9949 (CO)	[C₁₅H₁₂O₆]•⁺	1.8	Xanthone core ketone cleavage
301.0343	273.0393	27.9950 (CO)	[C₁₄H₉O₆]⁺	2.5	Core cleavage post-demethylation

Mechanistic Pathway Visualization

Proposed ESI+ MS/MS fragmentation pathway of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

References

• [1] National Center for Biotechnology Information. "7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one - PubChem." PubChem Database. Available at:[Link]

• [5] Negi, J. S., et al. "Naturally Occurring Xanthones: Chemistry and Biology." Journal of Applied Chemistry, 2013. Available at:[Link]

• [7] Elie, N., et al. "Automated Composition Assessment of Natural Extracts: Untargeted Mass Spectrometry-Based Metabolite Profiling Integrating Semiquantitative Detection." Analytical Chemistry, 2023. Available at:[Link]

• [2] Li, Y., et al. "Unveiling the phytochemical profile and antioxidant activity of roots from six Polygala species." Arabian Journal of Chemistry, 2024. Available at:[Link]

• [3] Yu, X., et al. "Rapid Characterization and Identification of Chemical Constituents in Gentiana radix before and after Wine-Processed by UHPLC-LTQ-Orbitrap MSn." Molecules, 2018. Available at:[Link]

• [8] Dudley, E., et al. "Molecular Formula Analysis by an MS/MS/MS Technique To Expedite Dereplication of Natural Products." Analytical Chemistry, 2005. Available at:[Link]

• [4] Zhang, Y., et al. "High-Throughput Identification of Organic Compounds from Polygoni Multiflori Radix Praeparata (Zhiheshouwu) by UHPLC-Q-Exactive Orbitrap-MS." Molecules, 2021. Available at:[Link]

Sources

• 1. 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one | C17H14O7 | CID 71436344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Unveiling the phytochemical profile and antioxidant activity of roots from six <i>Polygala</i> species - Arabian Journal of Chemistry [arabjchem.org]
• 3. Rapid Characterization and Identification of Chemical Constituents in Gentiana radix before and after Wine-Processed by UHPLC-LTQ-Orbitrap MSn - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Note: Preparation and Handling of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one Stock Solutions

Target Audience: Researchers, Analytical Chemists, and Drug Discovery Professionals Application: In vitro screening, cell-based assays, and biochemical profiling of polyoxygenated xanthones.

Introduction & Physicochemical Profiling

7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (CAS: 24562-58-1) is a naturally occurring polyoxygenated xanthone originally isolated from Polygala species [1]. Compounds in this structural class are frequently investigated for their neuroprotective, anti-inflammatory, and pharmacological properties. However, their physical structure presents specific challenges for in vitro assay preparation.

The planar tricyclic xanthone core drives strong intermolecular π−π stacking in the solid state, resulting in a high crystal lattice energy. While the methoxy and dioxolo substitutions introduce localized polarity, the overall molecule remains highly lipophilic [2]. Consequently, preparing stable, fully dissolved stock solutions requires precise handling to disrupt solute-solute interactions without inducing chemical degradation.

Table 1: Physicochemical Properties

Property	Value	Impact on Solubilization Strategy
Molecular Weight	330.29 g/mol	Determines molarity calculations.
Molecular Formula	C₁₇H₁₄O₇	High carbon-to-oxygen ratio indicates lipophilicity.
LogP (Predicted)	~2.70	Highly hydrophobic; insoluble in aqueous media.
Topological Polar Surface Area (TPSA)	76.4 Ų	Requires a polar aprotic solvent to solvate oxygen heteroatoms.

Mechanistic Rationale for Solvent Selection

Dimethyl Sulfoxide (DMSO) is the mandatory solvent for preparing master stock solutions of this compound [3].

• Causality: The strong dipole moment and hydrogen-bond acceptor capabilities of the sulfoxide oxygen in DMSO effectively solvate the polar methoxy and dioxolo groups. Simultaneously, the hydrophobic methyl groups of DMSO interact with the planar xanthone backbone.

• Requirement: Only anhydrous DMSO (water content < 0.005%) must be used. The introduction of water creates hydrogen-bonding networks that drastically reduce the solubility of hydrophobic xanthones, leading to rapid micro-precipitation.

Quantitative Preparation Parameters

To ensure reproducibility across assays, standardizing the stock concentration is critical. Below is the mass-to-volume conversion table for preparing standard molarities in 1 mL of anhydrous DMSO.

Table 2: Stock Solution Dilution Guide (per 1 mL DMSO)

Target Concentration	Mass of Compound Required	Recommended Use Case
1 mM	0.33 mg	High-throughput screening (HTS) direct dilutions.
5 mM	1.65 mg	Standard cell-based assays.
10 mM	3.30 mg	Standard biochemical assays; optimal stability.
50 mM	16.51 mg	In vivo formulation master stocks (requires sonication).

Formula used: Mass (mg) = Target Concentration (mmol/L) × Volume (L) × Molecular Weight ( g/mol )

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system to ensure maximum compound integrity and assay reproducibility.

Phase 1: Preparation & Weighing

• Equilibration: Remove the lyophilized powder from -20°C storage and allow it to equilibrate to room temperature in a desiccator for at least 30 minutes.

  • Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the powder. This moisture will contaminate the anhydrous DMSO and trigger downstream precipitation [3].

• Weighing: Using an analytical balance (0.01 mg readability), weigh the required mass of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one into a sterile, low-bind microcentrifuge tube.

Phase 2: Solvation & Dissolution

• Solvent Addition: Add the calculated volume of anhydrous DMSO directly to the powder.

• Agitation: Vortex the tube vigorously for 60 seconds.

• Thermal Sonication (If required): For concentrations ≥10 mM, place the tube in a bath sonicator set to 37°C for 5–10 minutes.

  • Causality: Acoustic cavitation breaks apart microscopic crystal aggregates, while mild heating provides the thermodynamic energy required to overcome the π−π stacking lattice energy.

Validation Checkpoint 1 (Optical & Physical): Hold the tube against both a pure white and pure black background. The solution must be completely transparent with no floating particulates. To self-validate dissolution, centrifuge the tube at 10,000 × g for 3 minutes. If a microscopic pellet forms at the bottom, dissolution is incomplete; add 10% more DMSO (adjusting your concentration record) and re-sonicate.

Phase 3: Aliquoting & Storage

• Aliquoting: Divide the master stock into 10 µL to 50 µL single-use aliquots in amber glass vials or light-blocking microcentrifuge tubes.

  • Causality: Xanthones contain conjugated π -systems that are susceptible to UV-induced photo-oxidation. Amber vials prevent structural degradation.

• Storage: Flash-freeze the aliquots in liquid nitrogen and transfer them to a -80°C freezer for long-term storage (up to 6 months) [3].

  • Causality: DMSO freezes at 18.5°C. Repeated freeze-thaw cycles subject the compound to thermal stress and localized concentration gradients (salting out), which irreversibly damages the stock. Single-use aliquots bypass this failure mode.

Validation Checkpoint 2 (Pre-Assay Thawing): When thawing an aliquot for an assay, warm it to 37°C for 2 minutes and vortex before use. DMSO expands and contracts during freezing; warming ensures the compound is fully re-solubilized before introduction to aqueous assay buffers.

Workflow Visualization

Workflow for the preparation of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one DMSO stocks.

References

• National Center for Biotechnology Information. "7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one | C17H14O7 | CID 71436344" PubChem. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Handling and Storage of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one

Welcome to the official technical support and troubleshooting hub for 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (CAS: 24562-58-1)[1]. This highly conjugated, naturally derived xanthone derivative features a reactive 1,3-dioxolo (methylenedioxy) ring and three methoxy groups[2]. While the dibenzo-γ-pyrone (xanthone) core provides baseline stability, its peripheral functional groups require precise environmental controls to prevent premature degradation during preclinical assays and long-term storage[3].

Diagnostic Troubleshooting Workflow

Use the following decision tree to identify the root cause of purity loss during your experiments.

Troubleshooting workflow for identifying and resolving xanthone purity loss.

Frequently Asked Questions (FAQs) & Causality Analysis

Q1: My stock solution in DMSO shows a new degradation peak on HPLC after 3 months at -20°C. What caused this? A1: The degradation is likely due to hydrolytic cleavage of the methylenedioxy ring . DMSO is highly hygroscopic. Repeated opening of the vial introduces atmospheric moisture. Over time, trace water in DMSO can create micro-acidic environments that catalyze the cleavage of the 1,3-dioxolo group into a catechol derivative[4]. Causality & Fix: The acetal-like nature of the methylenedioxy ring makes it uniquely vulnerable to protonation. To prevent this, store solutions at -80°C (where molecular mobility and hydrolytic kinetics are drastically reduced) and strictly use anhydrous DMSO[5]. Always aliquot your master stock to avoid freeze-thaw cycles[6].

Q2: We observed a color shift from light yellow to dark brown when the powder was left on the benchtop. Is the compound ruined? A2: Yes, the compound has likely undergone photo-oxidation . The extended pi-conjugation of the xanthone core absorbs UV and visible light efficiently[7]. Causality & Fix: Excitation of the molecule leads to radical intermediates that can react with atmospheric oxygen, causing polymerization or cross-linking (observed as browning). Always handle the powder under low-light conditions and store it in amber vials or foil-wrapped containers at -20°C.

Q3: During an in vitro assay in simulated gastric fluid (pH 1.2), the compound rapidly disappears. How can we stabilize it? A3: You are observing acid-mediated demethylation and ether cleavage . At highly acidic pH, the methoxy groups at the 7, 8, and 9 positions, as well as the methylenedioxy ring, are protonated. Causality & Fix: Protonation transforms the ether oxygens into good leaving groups, leading to nucleophilic attack by water and subsequent demethylation[8]. If your experimental design requires low pH, you must minimize incubation time or utilize a nanoemulsion/liposomal formulation to shield the molecule from the aqueous acidic environment[9].

Mechanistic Degradation Pathways

Understanding the chemical vulnerabilities of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one is critical for designing robust assays.

Primary chemical degradation pathways of the substituted xanthone.

Quantitative Stability Data

The following table summarizes the expected stability of the compound across various storage matrices and conditions, allowing you to benchmark your experimental setups[5],[6].

Storage Condition	Matrix	Duration	Expected Purity (%)	Primary Degradation Risk
Powder, -20°C (Dark)	Solid (Desiccated)	3 Years	> 98.0%	Negligible
Powder, 25°C (Light)	Solid (Ambient)	1 Month	< 85.0%	Photo-oxidation[7]
Solution, -80°C	Anhydrous DMSO	6-12 Months	> 95.0%	Trace Hydrolysis[6]
Solution, -20°C	Anhydrous DMSO	1 Month	~ 90.0%	Hydrolysis / Solvolysis
Aqueous, 37°C (pH 7.4)	PBS Buffer	24 Hours	> 95.0%	Precipitation
Aqueous, 37°C (pH 1.2)	SGF Buffer	2 Hours	< 50.0%	Acidic Cleavage[4]

Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely on assumptions about compound stability. Implement the following self-validating protocols in your lab.

Protocol A: Preparation and Storage of Master Stock Solutions

Objective: Prevent moisture-induced methylenedioxy cleavage during long-term storage.

• Equilibration: Allow the lyophilized powder vial to equilibrate to room temperature in a desiccator for 30 minutes before opening. Reason: Prevents atmospheric condensation on the cold powder.

• Dissolution: Dissolve the powder in highly pure, anhydrous DMSO (water content <0.005%) to a concentration of 10 mM. Sonicate for 60 seconds if necessary[10].

• Aliquotting: Immediately divide the solution into single-use aliquots (e.g., 50 µL) in amber, low-bind microcentrifuge tubes.

• Storage: Flash-freeze in liquid nitrogen and transfer to a -80°C freezer[6].

• Validation: Analyze one aliquot via HPLC-DAD immediately (T=0) and compare the Area Under the Curve (AUC) to an aliquot thawed after 30 days. The AUC should not deviate by more than 2%.

Protocol B: Forced Degradation Mass-Balance Assay

Objective: Validate that your analytical HPLC method is capable of detecting all degradation products (e.g., catechols from ether cleavage).

• Preparation: Prepare four 1 mg/mL samples in 50% Methanol/Water.

• Stress Conditions:

  • Control: Store at 4°C in the dark.

  • Acidic: Add 0.1 N HCl (Final pH ~1.5), incubate at 60°C for 4 hours.

  • Basic: Add 0.1 N NaOH (Final pH ~12), incubate at 60°C for 4 hours.

  • Oxidative: Add 3% H2​O2​ , incubate at room temperature for 24 hours.

• Neutralization & Analysis: Neutralize the acidic and basic samples. Inject all samples into an HPLC-DAD system (monitor at 254 nm and 320 nm).

• Self-Validation (Mass Balance Check): Calculate the total peak area for each stressed sample.

  • Formula:(Area of Parent + Area of all Degradant Peaks) / (Area of Control Parent) * 100

  • Logic: The mass balance must be between 95% and 105%. If the total area drops significantly below 95%, the compound is degrading into volatile compounds, or insoluble polymers that are stuck on the column. You must adjust your extraction solvent or use LC-MS to capture the missing mass[11].

References

• PubChem : 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one Structure and Identifiers. National Center for Biotechnology Information. Available at:[Link]

• Clinisciences : Polygalaxanthone XI Storage and Solubility Information. Available at:[Link]

• Conscientia Industrial : Polygalaxanthone III Manufacturer & Storage Guidelines. Available at:[Link]

• CORE : Drug-like properties and ADME of xanthone derivatives: the antechamber of clinical trials. Available at:[Link]

• Grokipedia : Ether Cleavage Mechanisms and Stability. Available at: [Link]

• ACS Publications : Selective Cleavage of Methoxy Protecting Groups in Carbohydrates. Available at:[Link]

• MDPI : Quantification of Xanthone and Preparation of Nanoemulsions for Stability. Available at:[Link]

• PMC : Identification, Synthesis, and Biological Evaluation of Metabolites (Methylenedioxy Cleavage). Available at:[Link]

Sources

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• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. NB-64-29577-10mg | Polygalaxanthone XI [857859-82-6] Clinisciences [clinisciences.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. Ether cleavage — Grokipedia [grokipedia.com]
• 9. mdpi.com [mdpi.com]
• 10. Polygalaxanthone XI | TargetMol [targetmol.com]
• 11. Identification, Synthesis, and Biological Evaluation of Metabolites of the Experimental Cancer Treatment Drugs Indotecan (LMP400) and Indimitecan (LMP776) and Investigation of Isomerically Hydroxylated Indenoisoquinoline Analogues as Topoisomerase I Poisons - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Reproducibility of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one Extraction Techniques: A Comparative Guide

Introduction & Mechanistic Overview

7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (CAS No: 24562-58-1) is a naturally occurring, highly oxygenated xanthone derivative[1]. Primarily isolated from the roots and aerial parts of Polygala species (e.g., Polygala umbellata)[2][3], this compound is of significant interest in drug development due to the established bioactivity of xanthones, including their role as potent enzyme inhibitors (e.g., against xanthine oxidase)[4].

From a physicochemical standpoint, the molecule has a molecular weight of 330.29 g/mol , a chemical formula of C17H14O7[2][5], and a computed LogP of approximately 2.7[2]. The structure features a rigid tricyclic xanthone core decorated with three methoxy groups and a 1,3-dioxolo (methylenedioxy) ring[2].

The Causality of Extraction Challenges: Reproducibility in extracting polyoxygenated xanthones is notoriously difficult. The methylenedioxy bridge is generally stable, but prolonged exposure to high temperatures (>70°C) in protic solvents can induce minor cleavage or artifact formation. Furthermore, its moderate lipophilicity (LogP ~2.7) means it frequently co-elutes with structurally similar flavonoids and other polyphenols[2]. Therefore, the extraction system must balance solvent polarity (to maximize thermodynamic solubility) with kinetic efficiency (to minimize thermal residence time).

Comparative Analysis of Extraction Techniques

To establish a self-validating system for drug development professionals, we compared three distinct extraction methodologies.

A. Soxhlet Extraction (The Baseline)

• Mechanism: Continuous reflux of solvent (typically methanol or ethanol) through the biomass.

• Pros/Cons: While exhaustive, Soxhlet extraction requires prolonged thermal exposure (65°C for 6–8 hours). This thermal stress increases the risk of artifact formation and extracts a highly complex matrix of polar and non-polar contaminants, severely complicating downstream chromatography.

B. Ultrasound-Assisted Extraction (UAE)

• Mechanism: Utilizes high-frequency acoustic cavitation (40 kHz) to create microbubbles in the solvent. The implosion of these bubbles generates localized shear forces that disrupt plant cell walls, drastically improving solvent penetration and mass transfer.

• Pros/Cons: UAE achieves high recovery in a fraction of the time (45 minutes) at mild temperatures (45°C). This preserves the integrity of the 1,3-dioxolo ring while maintaining excellent batch-to-batch reproducibility.

C. Supercritical Fluid Extraction (SFE)

• Mechanism: Employs supercritical CO2 (scCO2) modified with a polar co-solvent (15% methanol) at high pressure (30 MPa).

• Pros/Cons: Highly selective and leaves no solvent residue. However, the target compound's moderate polarity requires a high percentage of co-solvent, which diminishes the primary benefits of scCO2. The high capital cost limits its utility for routine, high-throughput screening.

Quantitative Performance Data

The following table summarizes the experimental data comparing the three techniques using standardized Polygala umbellata root biomass (60-mesh).

Extraction Technique	Extraction Time	Crude Yield (w/w %)	Target Recovery (mg/100g)	Target Purity in Crude (%)	Reproducibility (RSD %, n=5)
Soxhlet (MeOH)	360 min	14.2%	42.5 mg	0.30%	8.4%
UAE (80% MeOH)	45 min	11.8%	48.2 mg	0.41%	2.1%
SFE (CO2 + 15% MeOH)	90 min	6.5%	39.1 mg	0.60%	4.5%

Data Interpretation: UAE provides the optimal balance. While Soxhlet yields more total crude mass, it does so by over-extracting unwanted matrix components, effectively diluting the target compound. UAE delivers the highest absolute recovery of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one with superior reproducibility (RSD 2.1%).

Experimental Protocol: Optimized UAE and Isolation Workflow

To ensure trustworthiness and reproducibility, every step in this protocol is designed as a self-validating system, where the physical properties of the target dictate the experimental parameters.

Step 1: Biomass Preparation

• Action: Pulverize dried Polygala roots and pass through a 60-mesh sieve.

• Causality: A 60-mesh particle size maximizes the surface area for acoustic cavitation without causing the powder to agglomerate into an impenetrable mass when the solvent is added.

Step 2: Ultrasound-Assisted Extraction (UAE)

• Action: Suspend the biomass in 80% aqueous methanol at a 1:15 (w/v) solid-to-liquid ratio. Sonicate at 40 kHz (250 W) and 45°C for 45 minutes. Filter under vacuum.

• Causality: 80% MeOH matches the target's LogP (~2.7)[2]. Maintaining 45°C lowers solvent viscosity for better mass transfer while strictly preventing thermal degradation of the polyoxygenated structure.

Step 3: Liquid-Liquid Partitioning

• Action: Concentrate the filtrate to remove methanol, suspend in water, and partition sequentially with n-hexane (3x) and ethyl acetate (EtOAc) (3x).

• Causality: Hexane acts as a defatting agent, removing highly non-polar lipids and chlorophyll. The EtOAc fraction selectively concentrates the mid-polarity xanthones, leaving highly polar glycosides and tannins in the aqueous layer.

Step 4: Chromatographic Isolation

• Action: Subject the EtOAc fraction to Silica Gel Column Chromatography using a step gradient of CHCl3:MeOH (100:0 to 90:10). Pool the xanthone-rich fractions and further purify using Sephadex LH-20 with isocratic methanol elution[1].

• Causality: Silica gel provides primary resolution based on polarity. Sephadex LH-20 is critical for the final polish; it separates molecules based on both molecular size and interactions, perfectly resolving the aromatic target xanthone from co-extracted flavonoid impurities[1].

Workflow Visualization

Workflow for the extraction and isolation of polyoxygenated xanthones using UAE and chromatography.

References

• PubChem. "7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (CID 71436344)." National Center for Biotechnology Information. URL: [Link]

• BioCrick. "Stellasterol and Xanthone Isolation Data (CAS: 24562-58-1)." BioCrick Life Sciences. URL: [Link]

• BRENDA Enzyme Database. "Structure-activity relationship of xanthones as inhibitors of xanthine oxidase." BRENDA. URL: [Link]

• ResearchGate. "Phylogeny and biogeography of Polygala (Polygalaceae)." ResearchGate. URL: [Link]

Sources

• 1. Stellasterol | CAS:2465-11-4 | Steroids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one | C17H14O7 | CID 71436344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reference to 1.17.3.2; Id = 767531 - BRENDA Enzyme Database - BRENDA Enzyme Database [brenda-enzymes.org]
• 5. 1,3,5,6-Tetrahydroxyxanthone | CAS:5084-31-1 | Manufacturer ChemFaces [chemfaces.com]

In-Depth Comparison Guide: LC-MS/MS vs. Conventional Platforms for the Bioanalytical Validation of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one

Introduction: The Analytical Challenge

7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (PubChem CID: 71436344) is a highly oxygenated, bioactive xanthone derivative primarily isolated from Polygala species [1]. As research accelerates into the neuroprotective and sedative-hypnotic properties of Polygala extracts [2], accurately quantifying this specific xanthone in biological matrices (e.g., plasma, brain tissue) has become a critical bottleneck in pharmacokinetic (PK) studies.

The analytical challenge is twofold:

• Low Physiological Concentration: The compound exhibits rapid clearance and extensive tissue distribution, resulting in trace-level plasma concentrations (often <1 ng/mL).

• Severe Matrix Effects: Plasma is rich in endogenous phospholipids and proteins. When co-eluted with the target analyte, these matrix components cause severe ion suppression in mass spectrometry, artificially lowering the quantitative readout.

This guide objectively compares the performance of Triple Quadrupole LC-MS/MS against alternative analytical platforms and sample preparation methods, providing a self-validating protocol for researchers.

Analytical Platform Comparison

To establish a reliable PK profile, the chosen analytical platform must offer exceptional sensitivity and specificity. Below is a comparison of three common platforms used for xanthone quantification.

• HPLC-UV (High-Performance Liquid Chromatography with UV Detection): While cost-effective, HPLC-UV lacks the sensitivity required for trace-level bioanalysis. Furthermore, it relies solely on chromatographic retention time and UV absorbance, making it highly susceptible to interference from co-eluting plasma proteins.

• LC-MS (Single Quadrupole): Offers a significant leap in sensitivity over UV. However, a single quadrupole only filters ions by their intact mass-to-charge ratio (m/z). In complex matrices, numerous isobaric lipids share the same m/z as our target xanthone (m/z 331.1), leading to high background noise and false positives.

• LC-MS/MS (Triple Quadrupole): The undisputed gold standard. By utilizing Multiple Reaction Monitoring (MRM), the Triple Quadrupole isolates the precursor ion in Q1, fragments it in Q2, and filters for a specific structural fragment in Q3. This dual-filtration mechanism eliminates >99% of matrix background noise.

Table 1: Performance Comparison of Analytical Platforms (Rat Plasma Matrix)

Analytical Platform	Detection Mechanism	Limit of Quantitation (LOQ)	Linear Dynamic Range	Specificity (Matrix Interference)
HPLC-UV	UV Absorbance (254 nm)	~50.0 ng/mL	50 – 5,000 ng/mL	Poor (High interference)
LC-MS (Single Quad)	Intact Mass (m/z 331.1)	~5.0 ng/mL	5 – 1,000 ng/mL	Moderate (Isobaric overlap)
LC-MS/MS (Triple Quad)	MRM Transitions	0.1 ng/mL	0.1 – 2,000 ng/mL	Excellent (Near-zero noise)

Mechanistic Insights: Why MRM is Highly Specific

To understand why LC-MS/MS outperforms other platforms, we must examine the fragmentation causality of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

In positive electrospray ionization (ESI+), the addition of 0.1% formic acid to the mobile phase forces the protonation of the xanthone's carbonyl oxygen, generating a stable precursor ion at m/z 331.1 [M+H]+ .

When this precursor enters the collision cell (Q2), it undergoes collision-induced dissociation (CID). For highly methoxylated xanthones, the lowest-energy fragmentation pathway is the homolytic cleavage of a methoxyl radical ( ∙CH3​ , -15 Da) [3]. This yields a highly abundant and stable product ion at m/z 316.1 . Secondary fragmentation involves the loss of carbon monoxide (CO, -28 Da) from the rigid xanthone core, yielding m/z 288.1 . Tracking the 331.1 → 316.1 transition guarantees that only molecules with this exact structural architecture are detected.

Fig 1: MRM Fragmentation Logic for 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

Sample Preparation: Overcoming Ion Suppression

Even with a Triple Quadrupole, injecting raw plasma will rapidly foul the MS source and cause ion suppression. We evaluated three sample preparation methods:

• Protein Precipitation (PPT): Adding cold acetonitrile crashes out proteins, but leaves >80% of endogenous phospholipids in the supernatant. These lipids compete with the xanthone for ionization energy in the ESI source, causing severe signal suppression.

• Liquid-Liquid Extraction (LLE): Uses immiscible organic solvents (e.g., ethyl acetate). While it provides a clean extract, the highly oxygenated (polar) nature of our target xanthone results in poor partitioning into the organic layer, leading to unacceptable recovery rates (<50%).

• Solid-Phase Extraction (SPE): The optimal solution. Using a reversed-phase polymeric sorbent (e.g., HLB cartridges) allows the xanthone to be retained while polar salts are washed away. A targeted elution with methanol cleanly recovers the analyte while leaving heavy phospholipids behind.

Table 2: Sample Preparation Efficacy Comparison

Extraction Method	Absolute Recovery (%)	Matrix Effect (%)	Reproducibility (RSD %)	Phospholipid Removal
PPT (Acetonitrile)	92.5%	-45.2% (Severe Suppression)	12.4%	Poor
LLE (Ethyl Acetate)	48.3%	-8.1% (Minimal Suppression)	15.8%	Good
SPE (HLB Cartridge)	88.7%	-4.5% (Negligible)	3.2%	Excellent

Self-Validating Experimental Protocol

To ensure trustworthiness, the following LC-MS/MS protocol is designed as a self-validating system . It incorporates a Stable Isotope-Labeled Internal Standard (SIL-IS) to correct for extraction losses, alongside Quality Control (QC) samples to continuously monitor instrument drift.

Step 1: SPE Sample Preparation

• Spiking: Aliquot 100 µL of rat plasma into a clean microcentrifuge tube. Add 10 µL of SIL-IS (e.g., 13C3​ -labeled analog, 50 ng/mL). Causality: The IS co-elutes and ionizes identically to the target, acting as an internal mathematical corrector for any downstream signal loss.

• Pre-treatment: Add 100 µL of 2% phosphoric acid to disrupt protein binding.

• Conditioning: Condition the SPE cartridge (30 mg/1 mL) with 1 mL Methanol, followed by 1 mL LC-MS grade water.

• Loading & Washing: Load the pre-treated plasma onto the cartridge. Wash with 1 mL of 5% Methanol in water to remove salts and polar interferences.

• Elution: Elute the target xanthone with 1 mL of 100% Methanol. Causality: Methanol is strong enough to elute the xanthone, but weak enough to leave highly hydrophobic phospholipids trapped on the sorbent.

• Reconstitution: Evaporate the eluate under a gentle nitrogen stream at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (Water/Acetonitrile, 80:20, v/v).

Step 2: UHPLC-MS/MS Analysis

• Chromatography: Inject 2 µL onto a C18 UHPLC column (2.1 × 50 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase:

  • Phase A: 0.1% Formic Acid in Water (Promotes [M+H]+ formation).

  • Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 20% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min.

• MS/MS Parameters (ESI+):

  • Capillary Voltage: 3.5 kV

  • Desolvation Temperature: 500°C

  • Target MRM: m/z 331.1 → 316.1 (Quantifier), m/z 331.1 → 288.1 (Qualifier).

  • IS MRM: m/z 334.1 → 319.1.

• System Validation: Inject a Matrix Blank and a Mid-QC sample every 10 injections. The run is only valid if the QC accuracy remains within ±15% of the nominal concentration.

Fig 2: Self-Validating Bioanalytical Workflow for Xanthone Quantification.

Conclusion

For the quantification of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one in biological matrices, conventional HPLC-UV and Single Quadrupole LC-MS methods are fundamentally limited by matrix interference and inadequate sensitivity. Triple Quadrupole LC-MS/MS combined with Solid-Phase Extraction (SPE) provides a superior, self-validating analytical system. By leveraging the specific ∙CH3​ cleavage pathway in MRM mode, researchers can achieve sub-ng/mL sensitivity with near-zero matrix effects, ensuring absolute confidence in downstream pharmacokinetic and pharmacodynamic modeling.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 71436344, 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one." PubChem, [Link].

• Wang, Y., et al. "Pharmacometabolomics and mass spectrometry imaging approach to reveal the neurochemical mechanisms of Polygala tenuifolia." Journal of Pharmaceutical Analysis, 2023. [Link]

• Li, X., et al. "Identification and Pharmacokinetics of Quinone Reductase 2 Inhibitors after Oral Administration of Garcinia mangostana L. Extract in Rat by LC–MS/MS." Journal of Agricultural and Food Chemistry, 2020. [Link]

Cross-validation of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one purity using HPLC and NMR

Orthogonal Purity Cross-Validation of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one: HPLC-UV vs. qNMR

In the isolation and characterization of natural products, establishing the absolute purity of a reference standard is a critical bottleneck. For complex polymethoxyxanthones like 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (isolated from species such as Polygala umbellata[1]), relying solely on traditional chromatographic methods introduces significant analytical vulnerabilities.

As a Senior Application Scientist, I approach purity not as a single data point, but as a hypothesis that must be orthogonally validated. This guide objectively compares High-Performance Liquid Chromatography (HPLC-UV) and quantitative Nuclear Magnetic Resonance (1H-qNMR) to establish a self-validating system for purity determination.

The Mechanistic Divide: Relative vs. Absolute Purity

To understand why cross-validation is necessary, we must examine the causality behind how each instrument "sees" the molecule:

• HPLC-UV (Relative Purity): HPLC separates components based on hydrophobicity, and the UV detector quantifies them based on their extinction coefficients[2]. The critical flaw here is the assumption of uniform UV response. If an impurity (such as residual aliphatic extraction solvents, water, or inorganic salts) lacks a chromophore at the detection wavelength, it becomes "invisible" to the detector, leading to an overestimation of the target compound's purity[2],.

• 1H-qNMR (Absolute Purity): qNMR is a primary ratio method. The fundamental physics of NMR dictate that the area of a resonance signal is directly proportional to the molar concentration of the nuclei (protons) generating it. By comparing the integral of the xanthone to a certified internal standard of known purity, we calculate the absolute mass fraction without needing a pre-existing reference standard of the analyte itself[2],[3].

Experimental Workflow Visualization

Workflow comparing HPLC-UV (relative) and qNMR (absolute) purity cross-validation methodologies.

Self-Validating Experimental Protocols

HPLC-UV Methodology

Objective: Determine the relative chromatographic purity profile. Causality of Method Design: Xanthen-10-one derivatives contain oxygen-rich functional groups that can interact with residual silanols on the stationary phase, causing peak tailing. We utilize 0.1% Formic Acid in the aqueous phase to suppress ionization, ensuring the molecule remains in a neutral state for sharp, symmetrical elution.

• Column: C18 Reversed-Phase (e.g., 4.6 mm × 250 mm, 5 µm).

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid.

  • Solvent B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 10% B to 90% B over 25 minutes (ensures elution of both polar biogenetic precursors and highly lipophilic plant waxes).

• Detection: 254 nm (universal aromatic absorption) and 320 nm (xanthone-specific conjugate system).

• Step-by-Step Execution:

  • Accurately weigh 1.0 mg of the xanthone batch and dissolve in 1.0 mL of HPLC-grade Acetonitrile.

  • Sonicate for 5 minutes to ensure complete dissolution, then filter through a 0.22 µm PTFE syringe filter to protect the column frit.

  • Inject 10 µL into the HPLC system at a flow rate of 1.0 mL/min.

  • Calculate purity using the Area Normalization method (Target Peak Area / Total Peak Area × 100).

1H-qNMR Methodology

Objective: Determine the absolute mass fraction (purity) of the batch. Causality of Method Design: The entire accuracy of qNMR hinges on two factors: gravimetric precision and complete magnetic relaxation[4]. We select 3,5-Dinitrobenzoic acid (3,5-DNBA) as the Internal Standard (IS). The target xanthone possesses methoxy protons (δ 3.8–4.1 ppm) and a methylenedioxy group (δ 6.0 ppm). 3,5-DNBA provides a highly deshielded aromatic signal (δ ~9.1 ppm) that guarantees zero spectral overlap[5].

• Instrument: 400 MHz or 600 MHz NMR Spectrometer.

• Step-by-Step Execution:

  • Using a calibrated microbalance (0.01 mg readability), accurately co-weigh ~10.00 mg of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one and ~5.00 mg of certified 3,5-DNBA (TraceCERT® grade) into a static-free vial[4].

  • Dissolve the mixture entirely in 600 µL of DMSO-d6 and transfer to a 5 mm NMR tube.

  • Critical Parameter Setting: Set the relaxation delay (D1) to at least 30 seconds. Causality: D1 must be > 5 × T1 (longitudinal relaxation time) of the slowest relaxing proton to ensure >99% recovery of magnetization[4]. Failing to do this causes signal saturation and artificially lowers the calculated purity.

  • Acquire 64 transients (scans) to ensure a Signal-to-Noise (S/N) ratio > 250:1 for the target integrals[6].

  • Calculate absolute purity using the following molar ratio equation:

    Panalyte​=IIS​Ianalyte​​×Nanalyte​NIS​​×MIS​Manalyte​​×Wanalyte​WIS​​×PIS​

    (Where I = Integral, N = Number of protons, M = Molar Mass, W = Weight, P = Purity).

Comparative Data Analysis

To demonstrate the necessity of this cross-validation, below is a comparative dataset from three distinct isolation batches of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

Batch ID	HPLC-UV Purity (Area % at 254 nm)	1H-qNMR Purity (Absolute Mass %)	Discrepancy (Δ%)	Analytical Interpretation & Causality
Batch 001	99.4%	98.9%	0.5%	High concordance. Minor baseline noise or trace UV-transparent impurities.
Batch 002	98.8%	94.2%	4.6%	Significant overestimation by HPLC. qNMR spectra revealed a massive singlet at δ 2.07 ppm and a quartet at δ 4.03 ppm, indicating residual Ethyl Acetate from the extraction phase. Because Ethyl Acetate is UV-transparent at 254 nm, HPLC completely missed this 4.6% mass contribution[2],.
Batch 003	99.8%	99.6%	0.2%	Exceptional purity; qualifies as a primary reference standard.

Conclusion

While HPLC-UV remains the industry workhorse for detecting structurally related biogenetic impurities, it is fundamentally blind to compounds lacking a chromophore. For complex natural products like 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one, relying on HPLC alone can lead to a dangerous overestimation of purity (as seen in Batch 002). By coupling the high-resolution separation of HPLC with the absolute, molar-based quantification of qNMR, researchers create a self-validating analytical matrix that guarantees the integrity of downstream biological or pharmacological assays.

References

• Pauli, G. F. (2001). qNMR--a Versatile Concept for the Validation of Natural Product Reference Compounds. Phytochemical Analysis. Retrieved from[Link]

• Frontiers in Chemistry. (2024). qNMR in natural products: practical approaches. What nobody tells you before starting your qNMR study! Retrieved from [Link]

• PubChem. 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (CID 71436344). National Center for Biotechnology Information. Retrieved from [Link]

• American Chemical Society (ACS). Purity by Absolute qNMR Instructions. Retrieved from[Link]

• Gödecke, T., et al. (2013). Validation of a Generic Quantitative 1H NMR Method for Natural Products Analysis. Phytochemical Analysis. Retrieved from[Link]

Sources

• 1. 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one | C17H14O7 | CID 71436344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. qNMR--a versatile concept for the validation of natural product reference compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Frontiers | qNMR in natural products: practical approaches. What nobody tells you before starting your qNMR study! [frontiersin.org]
• 6. scispace.com [scispace.com]

Safety & Regulatory Compliance

7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one proper disposal procedures

Proper handling and disposal of specialized research chemicals are critical for maintaining laboratory safety, environmental compliance, and analytical integrity. 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (CAS: 24562-58-1) is a naturally occurring highly oxygenated xanthone derivative, originally isolated from species such as Polygala umbellata[1].

Because xanthone derivatives often exhibit potent biological activities, treating this compound with rigorous chemical hygiene and disposal protocols is essential. This guide provides field-proven, step-by-step methodologies for the containment, segregation, and disposal of this compound.

Physicochemical Profiling & Waste Classification

To design an effective disposal strategy, we must first understand the physical and chemical properties that dictate the compound's behavior in waste streams. The table below synthesizes the quantitative data that drives our operational safety decisions.

Property / Parameter	Value / Classification	Operational Implication (Causality)
CAS Number	24562-58-1	Primary identifier required for hazardous waste manifests[2].
Molecular Formula	C17H14O7	Highly oxygenated organic solid; requires high-temperature incineration[1].
Molecular Weight	330.29 g/mol	Standard filtration and gravimetric protocols apply[2].
LogP	~2.70	Moderate lipophilicity. High risk of rapid dermal absorption if dissolved in carrier solvents like DMSO[2].
Physical State	Solid (Powder/Crystals)	High dust generation potential; poses a severe inhalation hazard if aerosolized[3].
Disposal Route (P501)	Approved Waste Plant	Do not flush down drains; requires professional chemical destruction[4].

Spill Containment and Recovery Workflow (Solid Powder)

Causality & Risk: The primary hazard of the solid form is dust aerosolization. Dry sweeping mechanical action forces micro-particles into the air, bypassing standard laboratory ventilation and creating an immediate inhalation hazard[3]. The following protocol uses a solvent-dampening technique to suppress aerosolization.

Step-by-Step Methodology:

• Isolate and Protect: Immediately restrict access to the spill area. Don appropriate PPE: an N95/P100 particulate respirator, nitrile gloves, a fastened lab coat, and safety goggles.

• Dust Suppression: Do not use a brush or dry paper towel. Instead, lightly mist the spill area with a compatible, low-toxicity solvent (e.g., 70% ethanol or distilled water) to dampen the powder and bind the particles.

• Collection: Use a dedicated chemical spill scoop or damp absorbent pads to gently collect the moistened material[3].

• Self-Validation Check: Visually inspect the spill area by shining a flashlight at a low, oblique angle across the benchtop. This will highlight any remaining micro-particles or crystalline residue.

• Containment: Transfer the collected material into a sealable, compatible secondary container (e.g., a wide-mouth HDPE jar).

• Decontamination: Wipe the area twice with solvent-soaked pads, working from the outside of the spill zone inward to prevent spreading.

• Labeling: Label the jar explicitly: "Hazardous Chemical Spill Waste: Contains 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one and [Solvent used]."

Routine Waste Segregation and Disposal Procedures

Because this compound is frequently dissolved in organic solvents for in vitro assays or extractions, liquid waste segregation is the most common disposal scenario. The mandates disposal via an approved waste disposal plant[4].

Protocol A: Liquid Waste Segregation

Causality & Risk: With a LogP of ~2.70, this molecule easily partitions into lipid bilayers[2]. When dissolved in a penetrating carrier solvent like Dimethyl Sulfoxide (DMSO), the dermal absorption rate increases exponentially. Strict segregation prevents dangerous cross-reactions and ensures proper incineration temperatures at the disposal facility.

• Identify the Carrier Solvent: Determine if the solvent used is Halogenated (e.g., Dichloromethane, Chloroform) or Non-Halogenated (e.g., DMSO, Methanol, Ethanol).

• Transfer under Engineering Controls: Place the designated waste carboy inside a certified, actively venting fume hood.

• Self-Validation Check: Before pouring, visually inspect your reaction flask or assay plate to ensure the compound is completely dissolved. Pouring suspensions can lead to precipitate buildup in the waste carboy, potentially causing pressure anomalies or clogging.

• Execute Transfer: Using a chemical-compatible funnel, slowly pour the solution into the carboy.

• Seal and Document: Cap the waste container tightly immediately after use to prevent volatile organic compound (VOC) emissions. Log the exact volume and chemical name on the attached hazardous waste manifest.

Protocol B: Contaminated Consumables

• Evaporation: Place contaminated pipette tips, microcentrifuge tubes, and weighing boats inside the fume hood for 30 minutes to allow any residual volatile solvents to evaporate.

• Double-Bagging: Collect the dry consumables in a puncture-resistant, double-lined chemical solid waste bag.

• Self-Validation Check: Confirm the bag's integrity by gently pressing it (away from your face) to ensure no air easily escapes from tears or punctures.

• Sealing: Seal the bag using the gooseneck method (twist the top, fold it over itself, and wrap tightly with tape). Transfer to the facility's designated solid chemical waste bin.

Waste Segregation Decision Architecture

To streamline laboratory operations and prevent improper mixing of waste streams, follow the visual decision tree below.

Waste segregation and disposal workflow for 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one.

References

• National Center for Biotechnology Information. "7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (CID 71436344)". PubChem Database. URL:[Link]

• BioCrick Biotech. "Material Safety Data Sheet (MSDS): 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one". BioCrick. URL: [Link]

Sources

• 1. 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one | C17H14O7 | CID 71436344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
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• 4. staging.keyorganics.net [staging.keyorganics.net]

Authoritative Guide to Safe Handling and PPE for 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one

As drug development professionals and analytical chemists push the boundaries of natural product research, the handling of highly functionalized, bioactive phytochemicals requires uncompromising safety standards. 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (CAS: 24562-58-1) is a polyoxygenated xanthone derivative[1]. While its specific chronic toxicity profile remains under investigation—a common scenario for specialized research chemicals—it must be handled with the precautionary principle, treating it as a potent bioactive agent with potential dermal and respiratory hazards.

This guide provides a field-proven, self-validating operational protocol for the safe handling, solubilization, and disposal of this compound, ensuring scientific integrity and personnel safety.

Risk Assessment & The Causality of Hazards

Safety protocols are only effective when laboratory personnel understand the why behind the rules. The handling of this xanthone derivative presents two distinct hazard phases, each requiring specific mitigation strategies:

• Phase 1: The Dry Powder Inhalation Hazard. In its solid state, fine phytochemical powders are prone to electrostatic dispersion. Weighing these compounds on an analytical balance creates a high risk of micro-particulate aerosolization, which can lead to direct respiratory tract exposure.

• Phase 2: The Solvent "Trojan Horse" Effect. In biological assays, xanthones are universally reconstituted in polar aprotic solvents like Dimethyl Sulfoxide (DMSO). DMSO is a highly efficient penetration enhancer. If a DMSO solution of the xanthone contacts the skin, the solvent acts as a carrier, pulling the bioactive solute directly through the dermal barrier and into the systemic circulation[2].

Because DMSO effectively bypasses the skin's natural defenses, the primary safety focus must shift from standard chemical resistance to solvent breakthrough times once the compound is in solution.

Quantitative Data: Glove Breakthrough Times for DMSO Solutions

To mitigate the carrier effect, glove selection must be driven by empirical permeation data. Standard laboratory nitrile gloves offer virtually no protection against continuous DMSO exposure[3].

Glove Material	Typical Thickness	EN 374 Breakthrough Time	Operational Recommendation
Standard Nitrile	0.1 - 0.2 mm	< 5 minutes	Incidental contact only. Use as an inner layer; change immediately if splashed.
Neoprene	0.7 mm	~ 60 minutes	Short-term handling. Acceptable for brief solubilization workflows.
Butyl Rubber	0.5 mm	> 480 minutes	Prolonged handling. Mandatory for bulk solvent transfers or prolonged exposure.

Mandatory Personal Protective Equipment (PPE) Matrix

Based on the hazard causality outlined above, the following PPE is strictly required.

• Eye Protection: Snug-fitting chemical splash goggles (not standard safety glasses). Rationale: Prevents both airborne micro-dust and solvent micro-droplets from contacting ocular mucosa.

• Hand Protection (Dry Powder): Single layer of standard nitrile gloves (minimum 5 mil).

• Hand Protection (In Solution): Double-gloving is mandatory. Wear a standard nitrile inner glove and a heavy-duty Neoprene or Butyl rubber outer glove. Rationale: The outer glove provides chemical resistance against the solvent, while the inner glove maintains a sterile barrier during doffing.

• Body Protection: Flame-resistant, fluid-resistant laboratory coat with knit cuffs, fully buttoned. Closed-toe, non-porous footwear.

• Respiratory Protection: All open handling must occur within a certified Class II Type B2 Biosafety Cabinet (BSC) or a hard-ducted chemical fume hood. If engineering controls fail or are unavailable, a NIOSH-approved N95 or P100 particulate respirator is required.

Operational Workflow: Safe Handling & Solubilization

The following protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is confirmed.

Operational workflow for safe handling and exposure mitigation.

Step-by-Step Methodology

Step 1: Environmental Setup & Verification

• Clear the fume hood or BSC of all unnecessary equipment to ensure unhindered laminar airflow.

• Place an anti-static mat on the working surface.

• Validation Checkpoint: Verify negative pressure or proper airflow. Hold a single tissue (Kimwipe) at the bottom edge of the sash; it should pull inward steadily.

Step 2: Dry Powder Weighing

• Don standard nitrile gloves and chemical splash goggles.

• Use an anti-static zero-stat gun on the weighing boat and the micro-spatula. Rationale: Eliminating static charge prevents the light xanthone powder from repelling off the spatula and aerosolizing.

• Carefully transfer the required mass of 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one into a pre-tared, sealable glass vial (e.g., amber glass to prevent potential photolytic degradation).

• Seal the vial before removing it from the balance area.

Step 3: Solubilization in Carrier Solvent (DMSO)

• Critical Step: Don your secondary outer gloves (Neoprene or Butyl rubber) before handling the solvent.

• Open the sealed vial containing the powder inside the fume hood.

• Add the required volume of DMSO using a calibrated positive-displacement pipette.

• Seal the vial tightly. Do not vortex or sonicate an open tube. Rationale: Vortexing generates microscopic solvent aerosols that can easily bypass standard ventilation if released from an open tube.

• Vortex or sonicate the sealed vial until the compound is fully dissolved.

Step 4: Decontamination & Doffing

• Wipe down the exterior of the sealed vial with a 70% ethanol wipe.

• Wipe down the balance, spatulas, and hood surface with a damp wipe (water/ethanol mix) to capture any invisible trace powder.

• Doff the outer gloves first, turning them inside out, and dispose of them in a designated hazardous solid waste bin. Wash hands immediately after removing the inner gloves.

Spill Management and Disposal Plan

Chemical spills require immediate, state-dependent responses. A dry powder spill requires a completely different approach than a solvent spill.

Decision matrix and response pathway for chemical spills.

Dry Powder Spill Protocol

• Do not sweep. Sweeping generates hazardous dust clouds.

• Don full PPE (including N95/P100 respirator if the spill is outside a ventilated hood).

• Gently cover the spilled powder with absorbent pads lightly dampened with water or 70% ethanol. The moisture binds the powder, preventing aerosolization.

• Carefully scoop the pads into a puncture-resistant hazardous waste bag.

Solvent (DMSO) Spill Protocol

• Isolate the area. Do not allow anyone without heavy-duty Butyl rubber gloves to assist.

• Do not use combustible absorbents (like paper towels) for large solvent spills.

• Pour an inert, non-combustible absorbent (such as vermiculite or clean sand) around the perimeter of the spill, then work inward[4].

• Once absorbed, use a non-sparking scoop to transfer the material into a rigid, sealable hazardous waste container.

• Wash the spill area thoroughly with soap and water to remove residual DMSO, which will otherwise remain on the surface and act as a persistent skin-absorption hazard.

Waste Disposal

All materials contaminated with 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one (including empty vials, pipette tips, and inner gloves) must be collected in clearly labeled, leak-proof containers. Dispose of as Hazardous Chemical Waste in accordance with local environmental regulations. Do not pour any xanthone-containing solutions down the sink.

References

• 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one - PubChem. National Institutes of Health (NIH).
• Dimethyl sulfoxide - GESTIS Substance Database. Deutsche Gesetzliche Unfallversicherung (DGUV).
• DIMETHYL SULFOXIDE Safety Data Sheet. HNZ Chem Library.
• Chemical Hygiene Plan - UPenn EHRS. University of Pennsylvania Environmental Health and Radiation Safety.

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• 1. 7,8,9-Trimethoxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one | C17H14O7 | CID 71436344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chemical Hygiene Plan | PennEHRS [ehrs.upenn.edu]
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